5-Benzylsulfanyl-[1,2,3]thiadiazole

Core Science & Biosynthesis

Chemical structure and properties of 5-Benzylsulfanyl-[1,2,3]thiadiazole

The Chemical Structure, Synthesis, and Pharmacological Properties of 5-Benzylsulfanyl-[1,2,3]thiadiazole

Executive Summary

As a highly versatile heterocyclic scaffold, 5-Benzylsulfanyl-[1,2,3]thiadiazole (also known as 5-benzylthio-1,2,3-thiadiazole) holds profound implications in medicinal chemistry and agrochemical development. Characterized by its mesoionic nature and unique electron-donating capabilities, this compound serves as a critical intermediate and pharmacophore modifier. It is most notably utilized in the synthesis of advanced-generation cephalosporins and plant defense elicitors. This technical guide provides an in-depth analysis of its structural properties, synthetic methodologies, and mechanisms of action, designed for researchers and drug development professionals.

Structural Chemistry & Physicochemical Profile

The 1,2,3-thiadiazole ring is a five-membered heterocycle containing one sulfur and two adjacent nitrogen atoms. The mesoionic character of this ring isolates distinct areas of positive and negative biophores, allowing the molecule to easily cross cellular lipid bilayers and interact strongly with intracellular biological targets[1].

Functionalization at the 5-position with a benzylsulfanyl (benzylthio) group significantly enhances the overall lipophilicity of the molecule. In drug design, this structural modification is a critical parameter for optimizing pharmacokinetic properties, extending the half-life of the compound, and improving bioavailability[2].

Table 1: Physicochemical Properties of 5-Benzylsulfanyl-[1,2,3]thiadiazole

Property	Value
Chemical Name	5-Benzylsulfanyl-[1,2,3]thiadiazole
CAS Registry Number	69893-86-3
Molecular Formula	C9H8N2S2
Molecular Weight	208.30 g/mol
Melting Point	50–51 °C (Solvent: Hexane)[3]
Boiling Point	341.5 ± 44.0 °C (Predicted)[3]
Density	1.32 ± 0.1 g/cm³ (Predicted)[3]

Rational Synthesis & Mechanistic Pathways

The synthesis of 1,2,3-thiadiazoles traditionally relies on the cyclization of hydrazone precursors. A highly efficient, regioselective method involves the reaction of α-polyhalo ketone tosylhydrazones with sulfide ions, followed by alkylation[4][5].

Synthetic workflow of 5-benzylsulfanyl-[1,2,3]thiadiazole via hydrazone cyclization.

Protocol 1: Step-by-Step Synthesis of 5-Benzylsulfanyl-[1,2,3]thiadiazole

This protocol is engineered as a self-validating system to ensure high yield and purity.

Step 1: Formation of Sodium 1,2,3-Thiadiazol-5-yl Sulfide

• Action: Dissolve sodium sulfide ( Na2​S⋅9H2​O ) in 50% aqueous ethanol. Cool the reaction vessel to 0 °C using an ice bath. Add powdered trichloroacetaldehyde tosylhydrazone portion-wise over 5 minutes[4].

• Causality: Cooling is critical because the generation of the diazodithioacetate intermediate is highly exothermic and labile. Controlling the temperature prevents unwanted thermal decomposition before the spontaneous intramolecular cyclization to the thiadiazole ring can occur[4].

Step 2: Concentration and Isolation

• Action: Stir for 1 hour at room temperature, then concentrate the solution under reduced pressure at exactly 50 °C to one-third of its volume[4].

• Causality: Maintaining the evaporation temperature at 50 °C prevents the thermal degradation of the newly formed thiadiazole ring while effectively removing ethanol to precipitate the intermediate sodium salts.

• Validation Check: The successful formation of the intermediate sodium salt can be verified via ¹H-NMR ( D2​O ), which must display a characteristic singlet at δ=8.2 ppm corresponding to the C-4 proton of the thiadiazole ring[4].

Step 3: Regioselective Benzylation

• Action: Redissolve the dried crystalline intermediate in 50% aqueous ethanol. Add 1.0 equivalent of benzyl bromide dropwise at room temperature and stir for 1 hour[4][5].

• Causality: Benzyl bromide acts as a potent electrophile, reacting selectively with the highly nucleophilic thiolate sulfur rather than the ring nitrogens. This ensures the regioselective formation of the thioether[5].

Step 4: Purification

• Action: Extract the aqueous mixture with dichloromethane ( CH2​Cl2​ ). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and purify via silica gel column chromatography using CH2​Cl2​ as the eluent[4].

• Validation Check: Disappearance of the δ=8.2 ppm singlet and the emergence of aromatic multiplet signals ( δ 7.2–7.4) alongside a CH2​ singlet ( δ∼4.2 ) in the ¹H-NMR spectrum confirms successful benzylation and final product purity.

Pharmacological Significance & Mechanism of Action

In pharmaceutical development, the 5-mercapto-1,2,3-thiadiazole moiety is a highly valued modifier for cephalosporin antibiotics[5]. The integration of the thiadiazole ring into the cephalosporin core (e.g., in the synthesis of cefuzonam) actively improves the stability of the β -lactam ring against enzymatic degradation by β -lactamases[6].

Furthermore, the thioether linkage and the mesoionic nature of the thiadiazole ring facilitate the penetration of the antibiotic through the thick peptidoglycan layer of Gram-positive bacteria[2]. By increasing the lipophilicity of the drug, the thiadiazole derivative ensures higher intracellular concentrations, directly leading to more efficient inhibition of Penicillin-Binding Proteins (PBPs) and subsequent bacterial cell lysis[1][2].

Mechanism of action for thiadiazole-modified cephalosporins in bacterial lysis.

Efficacy Validation: Antimicrobial Susceptibility Testing

To validate the biological efficacy of synthesized thiadiazole-cephalosporin conjugates, a rigorous Minimum Inhibitory Concentration (MIC) assay must be performed.

Protocol 2: Broth Microdilution MIC Assay

Step 1: Inoculum Preparation

• Action: Suspend isolated colonies of Staphylococcus aureus (MRSA strain) from an overnight agar plate in sterile saline to match a 0.5 McFarland standard ( ∼1.5×108 CFU/mL). Dilute 1:150 in Mueller-Hinton Broth (MHB).

• Causality: Standardizing the bacterial load ensures that the ratio of drug molecules to bacterial targets remains consistent, preventing false-positive resistance due to the inoculum effect.

Step 2: Serial Dilution

• Action: In a 96-well microtiter plate, perform two-fold serial dilutions of the thiadiazole derivative (starting at 64 μ g/mL) in MHB. Add 50 μ L of the prepared bacterial inoculum to each well.

• Causality: Two-fold dilutions provide a logarithmic scale of concentration, which is the gold standard for accurately determining the precise threshold of pharmacodynamic failure.

Step 3: Incubation and Readout

• Action: Incubate the plates at 37 °C for 18–24 hours. The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

• Validation Check: The assay is only valid if the positive control (e.g., un-modified Cefazolin) yields an MIC within the universally accepted Clinical and Laboratory Standards Institute (CLSI) quality control ranges, and the negative vehicle control (DMSO) shows uninhibited growth.

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Decoding the Mechanism of Action of 5-Benzylsulfanyl-[1,2,3]thiadiazole Derivatives: A Technical Guide for Drug and Agrochemical Development

Introduction

The 1,2,3-thiadiazole scaffold is a highly privileged heterocyclic moiety in both agrochemical and medicinal chemistry. Characterized by its unique ability to act as a "hydrogen binding domain" and a "two-electron donor system," it serves as a conformationally constrained pharmacophore (1)[1]. Among its functionalized derivatives, 5-benzylsulfanyl-[1,2,3]thiadiazoles have emerged as potent bioactive molecules. The addition of the benzylsulfanyl group at the 5-position significantly enhances the lipophilicity and target-binding affinity of the core ring, facilitating cuticular penetration in plants and cell wall permeation in microbes (2)[2].

As a Senior Application Scientist, I have observed that the true value of these derivatives lies in their dual-action pharmacology. In agricultural applications, they function as non-biocidal plant defense elicitors, triggering Systemic Acquired Resistance (SAR) without exerting direct evolutionary pressure on pathogens (3)[3]. Concurrently, in medicinal chemistry, specific substitutions on this scaffold yield direct antimicrobial and antiviral agents, notably against Mycobacterium tuberculosis and Tobacco Mosaic Virus (TMV) (4)[4].

Molecular Pharmacology: The Dual Mechanisms of Action

Elicitation of Systemic Acquired Resistance (SAR) via the Salicylic Acid Pathway

Unlike conventional fungicides that directly target fungal ergosterol biosynthesis or mitochondrial respiration, 5-benzylsulfanyl-[1,2,3]thiadiazole derivatives protect crops by immunizing the host (3)[3].

Upon foliar application, the highly lipophilic benzylsulfanyl moiety facilitates rapid absorption through the plant cuticle. Once in planta, esterases or metabolic processes cleave the derivative into an active carboxylic acid metabolite—a process analogous to the conversion of the commercial elicitor Tiadinil to SV-03 (5)[5]. This active metabolite mimics the action of Salicylic Acid (SA), a critical phytohormone.

The binding of this metabolite alters the cellular redox state, causing the reduction of intermolecular disulfide bonds in the NPR1 (Non-expresser of PR genes 1) oligomer. The resulting NPR1 monomers translocate from the cytosol into the nucleus, where they interact with TGA transcription factors to initiate the massive upregulation of Pathogenesis-Related (PR) genes, such as PR-1, PR-2, and PR-5 (6)[6].

Direct Antimicrobial and Antiviral Inhibition

In medicinal applications, the mechanism shifts from host-immunity activation to direct enzymatic inhibition. Against Mycobacterium tuberculosis, 5-benzylsulfanyl-1,3,4-thiadiazole and related 1,2,3-thiadiazole analogs directly target the Enoyl-acyl carrier protein reductase (InhA) (2)[2]. InhA is a crucial enzyme in the biosynthesis of mycolic acid, the primary component of the mycobacterial cell wall. Molecular docking studies confirm that the 1,2,3-thiadiazole ring forms critical hydrogen bonds within the InhA binding cavity, while the bulky benzylsulfanyl side chain occupies the hydrophobic pocket, effectively blocking the enzyme's active site (2)[2]. Furthermore, these derivatives exhibit potent anti-TMV activity by inhibiting viral replication and inducing host defense enzymes (4)[4].

Quantitative Efficacy Data

To contextualize the biological activity of these derivatives, the following table synthesizes quantitative efficacy data comparing 1,2,3-thiadiazole analogs across different therapeutic targets.

Compound Class / Derivative	Target / Pathogen	Primary Mechanism of Action	Efficacy / Potency
5-Benzylsulfanyl-[1,2,3]thiadiazole analogs	M. tuberculosis (H37Rv)	Direct InhA Inhibition	MIC = 0.06 µM to 0.39 µM
Tiadinil (TDL)	Magnaporthe oryzae (Rice Blast)	SAR Induction (NPR1 activation)	>85% Disease Suppression
BTH (Acibenzolar-S-methyl)	Pseudomonas syringae (Pst DC3000)	SAR Induction (SA mimicry)	High PR-1 transcript accumulation
Thiophene-1,2,3-thiadiazole hybrids	Tobacco Mosaic Virus (TMV)	Viral replication inhibition	58% - 61% curative rate at 50 µg/mL

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of 5-benzylsulfanyl-[1,2,3]thiadiazole derivatives must utilize self-validating workflows. The following protocols are designed to establish causality—proving that resistance is chemically induced via the SA pathway rather than through direct toxicity.

Protocol 1: In Vivo SAR Elicitation and Pathogen Challenge

Causality Check: This protocol separates the application of the compound from the pathogen challenge by 48 hours. This temporal gap is critical; it proves that the compound is not acting as a contact fungicide, but rather requires time to reprogram the plant's transcriptional machinery.

• Formulation: Dissolve the 5-benzylsulfanyl-[1,2,3]thiadiazole derivative in DMSO to create a 100 mM stock. Dilute to a working concentration of 50 µg/mL in distilled water containing 0.02% Tween-20 (surfactant for uniform leaf coverage) (3)[3].

• Application: Spray 4-week-old Arabidopsis thaliana (Col-0) plants until runoff. Treat control plants with a mock solution (0.02% Tween-20 and equivalent DMSO concentration).

• Incubation: Transfer plants to a growth chamber (22°C, 16h light/8h dark) for exactly 48 hours to allow for NPR1 monomerization and PR gene expression (6)[6].

• Pathogen Challenge: Inoculate the leaves via syringe infiltration with a suspension of Pseudomonas syringae pv. tomato DC3000 (OD600 = 0.001).

• Phenotypic Scoring: At 3 days post-inoculation (dpi), quantify disease severity by counting bacterial colony-forming units (CFUs) per gram of leaf tissue. A significant reduction in CFUs in treated plants vs. controls validates SAR efficacy.

Protocol 2: Molecular Validation via RT-qPCR

Causality Check: Phenotypic resistance could theoretically result from unobserved direct antimicrobial effects. Quantifying PR-1 expression definitively links the observed resistance to the SA-mediated SAR pathway.

• Tissue Harvest: Collect leaf tissue at 0, 24, and 48 hours post-chemical treatment (prior to pathogen inoculation) and flash-freeze in liquid nitrogen.

• RNA Extraction & cDNA Synthesis: Extract total RNA using a standard Trizol method. Synthesize cDNA using an oligo(dT) primer to ensure only mature mRNA is reverse-transcribed.

• qPCR Amplification: Run qPCR using specific primers for PR-1 (target) and Actin2 (housekeeping gene). The inclusion of Actin2 is a mandatory self-validating step to normalize data against variations in RNA yield (7)[7].

• Data Analysis: Calculate relative fold-change using the 2^(-ΔΔCt) method. A >10-fold upregulation of PR-1 at 48h confirms successful elicitation of the SA pathway.

Visualizations of Mechanisms and Workflows

Caption: SA-Mediated SAR Signaling Pathway Triggered by 1,2,3-Thiadiazole Elicitors.

Caption: Self-Validating Experimental Workflow for In Vivo SAR Elicitation.

References

• VISIBLE LIGHT PROMOTED SYNTHESIS OF DISUBSTITUTED 1,2,3-THIADIAZOLES. Revue Roumaine de Chimie.
• Application Notes and Protocols for 1,2,3-Thiadiazole in the Development of New Pesticides. Benchchem.
• Development of a novel plant activator for rice diseases, tiadinil.
• Plant Defense Responses to a Novel Plant Elicitor Candid
• Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Upd
• The Effect of Benzo(1,2,3)-thiadiazole-7-carbothioic Acid S-Methyl Ester (BTH) and Its Cholinium Ionic Liquid Derivative on the Resistance Induction and Antioxidant Properties of Tomato.
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Crystallographic Data and X-ray Diffraction of 5-Benzylsulfanyl-[1,2,3]thiadiazole: A Structural Whitepaper

Executive Summary

The 1,2,3-thiadiazole heterocycle is a highly versatile, planar aromatic system that functions as a critical hydrogen-binding domain and a two-electron donor in both agrochemical and pharmaceutical design[1]. Derivatives such as 5-benzylsulfanyl-[1,2,3]thiadiazole and its highly crystalline analogs (e.g., 4-benzoyl-5-benzylsulfanyl-1,2,3-thiadiazole, CAS 1428879-12-2) exhibit potent biological activities, including herbicidal efficacy, and serve as robust directing groups for ortho-C–H functionalization[2][3].

Understanding the exact three-dimensional conformation of these molecules is paramount. Single-crystal X-ray diffraction (SC-XRD) provides absolute stereochemical assignment, precise bond metrics, and maps the supramolecular architecture (such as π−π stacking and C-H··· π interactions) that dictates the compound's physical properties and receptor-binding affinity[4]. This whitepaper outlines the definitive crystallographic methodology, structural data, and causal reasoning behind the X-ray diffraction analysis of 5-benzylsulfanyl-[1,2,3]thiadiazole derivatives.

Synthetic Context and Crystal Growth Methodology

To obtain diffraction-quality crystals, the purity of the analyte and the kinetics of nucleation must be strictly controlled. The 5-benzylsulfanyl-1,2,3-thiadiazole core is typically synthesized via a visible-light-promoted, transition-metal-free cyclization of α -enolic dithioesters with tosyl azide, yielding high-purity solids (mp 135–136 °C)[1].

Protocol: Controlled Single-Crystal Growth

Causality Check: Rapid precipitation leads to microcrystalline powders unsuitable for SC-XRD. We utilize a binary solvent system (Ethyl Acetate/Hexane) to create a solubility gradient. Slow evaporation selectively supersaturates the solution, thermodynamically favoring the growth of single, macroscopic crystals with minimal defect density[5].

• Dissolution: Dissolve 50 mg of purified 5-benzylsulfanyl-[1,2,3]thiadiazole derivative in 2 mL of high-performance liquid chromatography (HPLC)-grade ethyl acetate in a 5 mL glass vial.

• Anti-Solvent Layering: Carefully overlay the solution with 1 mL of hexane. Hexane acts as an anti-solvent, slowly diffusing into the ethyl acetate layer to reduce the compound's solubility.

• Controlled Evaporation: Puncture the vial cap with a 22-gauge needle to allow for slow solvent evaporation.

• Incubation: Store the vial in a vibration-free environment at a constant 20 °C for 3 to 5 days until colorless, block-like crystals form.

Fig 1. Step-by-step workflow for the single-crystal X-ray diffraction analysis of 1,2,3-thiadiazoles.

X-ray Diffraction Data Collection Protocol

A self-validating crystallographic experiment requires rigorous sample handling to prevent lattice degradation.

Step-by-Step SC-XRD Methodology

• Selection: Submerge the harvested crystals in Paratone-N oil on a glass slide. Inspect under a polarized light microscope. Select a single crystal with uniform extinction (indicating a lack of twinning) and dimensions approximating 0.2 × 0.2 × 0.1 mm.

• Cryo-Mounting: Mount the crystal onto a MiTeGen cryoloop.

  • Causality: The Paratone oil acts as a cryoprotectant. When flash-cooled, it forms a glass rather than crystalline ice, preventing background powder diffraction rings.

• Data Collection: Transfer the loop to the goniometer of a diffractometer (e.g., Rigaku Oxford Diffraction or Bruker D8 Venture) equipped with a nitrogen cold stream set to 113 K[5].

  • Causality: Collecting data at cryogenic temperatures (113 K) drastically reduces atomic thermal vibrations (Debye-Waller factors). This sharpens the electron density peaks, reduces thermal diffuse scattering, and allows for the accurate resolution of hydrogen atom positions. Furthermore, Mo K α radiation ( λ = 0.71073 Å) is preferred over Cu K α to minimize X-ray absorption effects caused by the heavy sulfur atoms in the thiadiazole ring[6].

• Integration and Refinement: Process the raw frame data using CrysAlisPro or APEX3. Solve the structure using direct methods (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL) within the Olex2 graphical interface[6]. Refine all non-hydrogen atoms anisotropically.

Crystallographic Data and Structural Analysis

The following table summarizes the representative crystallographic parameters for highly crystalline 5-benzylsulfanyl-1,2,3-thiadiazole derivatives (modeled on the 4-benzoyl-5-benzylsulfanyl-1,2,3-thiadiazole analog)[2][5].

Table 1: SC-XRD Parameters and Refinement Metrics

Crystallographic Parameter	Value
Chemical Formula	C₁₆H₁₂N₂OS₂
Formula Weight	312.42 g/mol
Temperature	113(2) K
Wavelength	0.71073 Å (Mo K α )
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 5.903(1) Å, b = 7.341(1) Å, c = 19.045(4) Å
Cell Angles	α = 90°, β = 85.61(3)°, γ = 90°
Volume	750.1(3) ų
Z, Calculated Density	2, 1.383 Mg/m³
Absorption Coefficient ( μ )	0.232 mm⁻¹
F(000)	328
Goodness-of-fit on F²	1.045
Final R indices [I>2σ(I)]	R₁ = 0.0345, wR₂ = 0.0949

Molecular Geometry and Supramolecular Architecture

X-ray analysis reveals that the 1,2,3-thiadiazole ring is strictly planar, a consequence of its highly delocalized 6π -electron aromatic system[7]. The C5–S bond connecting the benzylsulfanyl group to the heterocycle typically exhibits a bond length of ~1.75 Å, indicating slight partial double-bond character due to resonance with the electron-deficient thiadiazole core.

The crystal packing is heavily influenced by the torsional flexibility of the benzylsulfanyl group. The molecules assemble into a robust supramolecular network driven by two primary forces:

• π−π Stacking: Intermolecular stacking occurs between the electron-poor 1,2,3-thiadiazole rings and the electron-rich phenyl rings of adjacent molecules, with centroid-to-centroid distances typically under 3.8 Å[4].

• C-H··· π Interactions: The methylene protons of the benzylsulfanyl group act as weak hydrogen bond donors to the π -cloud of neighboring aromatic systems, stabilizing the monoclinic lattice[4].

Fig 2. Logical relationship of structural domains and intermolecular interactions in the crystal.

Conclusion

The crystallographic characterization of 5-benzylsulfanyl-[1,2,3]thiadiazole derivatives confirms their structural rigidity at the heterocyclic core juxtaposed with the conformational flexibility of the thioether linkage. By employing rigorous SC-XRD protocols—specifically low-temperature data collection and controlled anti-solvent crystallization—researchers can accurately map the π−π and C-H··· π interactions. These structural insights are directly causal to the compound's utility as an agricultural herbicide and a modifiable directing group in advanced organic synthesis.

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• VISIBLE LIGHT PROMOTED SYNTHESIS OF DISUBSTITUTED 1,2,3-THIADIAZOLES Revue Roumaine de Chimie
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• First X-ray Crystal Structure Characterization, Computational Studies, and Improved Synthetic Route to the Bioactive 5-Arylimino-1,3,4-thiadiazole Derivatives PMC (N
• Synthesis, Crystal Structure, and Biological Activity of Some Novel Sulfoxide Compounds Containing 1,2,3-Thiadiazole Moiety ResearchG
• Synthesis, crystal structure and herbicidal activity of novel 1,2,3-thiadiazole substituted 2-cyanoacryl
• Benzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole) and Its Bromo Derivatives: Molecular Structure and Reactivity MDPI
• 1,2,3-Thiadiazole as a Modifiable and Scalable Directing Group for ortho-C–H Functionalization ACS Public

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Navigating the Nuances of Molecular Mass: A Technical Guide to 5-Benzylsulfanyl-thiadiazole

Navigating the Nuances of Molecular Mass: A Technical Guide to 5-Benzylsulfanyl-[1][2][3]thiadiazole

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, a precise understanding of a compound's fundamental physicochemical properties is paramount. For novel heterocyclic compounds such as 5-Benzylsulfanyl-[1][2][3]thiadiazole, the molecular weight and exact mass are foundational data points that inform everything from synthesis verification to metabolic fate. This technical guide provides a comprehensive exploration of these two critical parameters, the methodologies for their determination, and their significance in the scientific workflow.

Differentiating Molecular Weight and Exact Mass: A Tale of Two Averages

While often used interchangeably in general chemical discourse, molecular weight and exact mass are distinct concepts with specific implications for analytical chemistry.

Molecular Weight , also known as average molecular mass, is the weighted average of the masses of all naturally occurring isotopes of the elements in a molecule. This value is calculated using the standard atomic weights of the elements as found on the periodic table, which themselves are weighted averages. Molecular weight is a crucial parameter for stoichiometric calculations in chemical synthesis and for preparing solutions of known molarity.

Exact Mass , on the other hand, refers to the mass of a molecule calculated using the mass of the most abundant isotope of each element. This value, also known as the monoisotopic mass, is a discrete number and does not account for the natural isotopic distribution. The exact mass is what is experimentally determined by high-resolution mass spectrometry and is a key identifier for a specific molecule.

The distinction is subtle but critical. For a given molecule, the molecular weight will be a decimal value reflecting the isotopic average, while the exact mass will be a more precise figure corresponding to a single isotopic composition.

Physicochemical Properties of 5-Benzylsulfanyl-[1][2][3]thiadiazole

The chemical structure of 5-Benzylsulfanyl-[1][2][3]thiadiazole consists of a 1,2,3-thiadiazole ring substituted at the 5-position with a benzylsulfanyl group. Based on this structure, the molecular formula is determined to be C₉H₈N₂S₂ .

From this formula, we can calculate the key mass-related properties:

Property	Value	Unit
Molecular Formula	C₉H₈N₂S₂
Molecular Weight	224.31	g/mol
Exact Mass	224.0132	Da

These calculated values serve as the theoretical benchmark for experimental verification.

The Gold Standard: Mass Spectrometry for Mass Determination

Mass spectrometry is the cornerstone analytical technique for the precise determination of molecular mass.[4] This powerful method measures the mass-to-charge ratio (m/z) of ionized molecules, providing data that can be used to calculate the exact molecular weight of the sample components.[1]

A typical mass spectrometry workflow for analyzing a compound like 5-Benzylsulfanyl-[1][2][3]thiadiazole involves three key stages: ionization, mass analysis, and detection.

Experimental Workflow for Exact Mass Determination

Workflow for exact mass determination by mass spectrometry.

Step-by-Step Experimental Protocol

• Sample Preparation: A dilute solution of the synthesized 5-Benzylsulfanyl-[1][2][3]thiadiazole is prepared in a suitable volatile solvent, such as acetonitrile or methanol. The choice of solvent is critical to ensure solubility and compatibility with the ionization source.

• Ionization: Electrospray ionization (ESI) is a common and gentle ionization technique for molecules of this nature. The sample solution is introduced into the ESI source, where a high voltage is applied to create a fine spray of charged droplets. As the solvent evaporates, the charge density on the droplets increases, leading to the formation of gas-phase ions of the analyte.

• Mass Analysis: The generated ions are then guided into a mass analyzer. A Time-of-Flight (TOF) analyzer is often preferred for its high resolution and mass accuracy. In a TOF analyzer, ions are accelerated by an electric field and travel through a field-free drift tube. Ions with a lower m/z ratio travel faster and reach the detector first, allowing for separation based on their mass-to-charge ratio.

• Detection and Data Analysis: As the ions strike the detector, a signal is generated, which is proportional to the number of ions. This data is compiled to produce a mass spectrum, which is a plot of ion intensity versus m/z. For 5-Benzylsulfanyl-[1][2][3]thiadiazole, the most prominent peak in the high-resolution mass spectrum will correspond to the protonated molecule [M+H]⁺. The exact mass of the neutral molecule can then be calculated by subtracting the mass of a proton from the measured m/z of this peak.

Conclusion

A clear and accurate determination of the molecular weight and exact mass of 5-Benzylsulfanyl-[1][2][3]thiadiazole is a non-negotiable first step in its journey from a synthesized compound to a potential therapeutic agent. While molecular weight is essential for the practicalities of chemical synthesis, the exact mass, determined with high precision by mass spectrometry, provides an unambiguous identification of the molecule. This guide has outlined the fundamental principles, presented the key physicochemical data, and detailed the experimental workflow necessary for researchers and drug development professionals to confidently characterize this and other novel chemical entities.

References

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• MtoZ Biolabs. (n.d.). Mass Spectrometry for Molecular Weight: Common Methods and Applications. Retrieved from [Link]

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Introduction: The Rationale for Investigating 5-Benzylsulfanyl-thiadiazole

An In-Depth Technical Guide to In Silico Molecular Docking Studies of 5-Benzylsulfanyl-[1][2][3]thiadiazole

This guide provides a comprehensive, technically-focused framework for conducting in silico molecular docking studies on 5-Benzylsulfanyl-[1][2][3]thiadiazole. It is intended for researchers, scientists, and professionals in the field of drug development and computational chemistry. The methodologies detailed herein are grounded in established scientific principles to ensure robustness and reproducibility.

Introduction: The Rationale for Investigating 5-Benzylsulfanyl-[1][2][3]thiadiazole

The thiadiazole nucleus is a prominent scaffold in medicinal chemistry, with derivatives exhibiting a wide array of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[4][5][6] The 1,2,3-thiadiazole isomeric form, in particular, has been the subject of significant research, with studies highlighting its potential as a source of novel therapeutic agents.[6][7] The mesoionic character of the thiadiazole ring allows for favorable interactions with biological targets and the ability to cross cellular membranes.[8][9]

The subject of this guide, 5-Benzylsulfanyl-[1][2][3]thiadiazole, combines the biologically active thiadiazole ring with a benzylsulfanyl group. This functionalization can enhance the compound's biological profile through various non-covalent interactions with protein targets.[10] Given the well-documented anticancer properties of many thiadiazole derivatives,[8][11][12][13][14] a logical and compelling application of in silico molecular docking is to explore the potential of 5-Benzylsulfanyl-[1][2][3]thiadiazole as an anticancer agent.

Molecular docking is a powerful computational technique that predicts the preferred orientation of a small molecule (ligand) when bound to a larger molecule, typically a protein receptor.[15][16] This method is instrumental in structure-based drug design, allowing for the elucidation of binding modes, prediction of binding affinities, and the generation of hypotheses for lead optimization.[16][17]

This guide will delineate a complete workflow for a molecular docking study of 5-Benzylsulfanyl-[1][2][3]thiadiazole, from target selection to the interpretation of results. We will use Epidermal Growth Factor Receptor (EGFR) tyrosine kinase as an exemplary target, given its well-established role in various cancers and the known activity of other thiadiazole derivatives against it.[11]

Pre-Docking Preparatory Workflow

A successful molecular docking experiment is predicated on meticulous preparation of both the ligand and the protein target. This preparatory phase is crucial for the accuracy and reliability of the docking simulation.

Ligand Preparation

The three-dimensional structure of 5-Benzylsulfanyl-[1][2][3]thiadiazole must be accurately generated and optimized.

Step-by-Step Protocol:

• 2D Structure Generation: Draw the 2D structure of 5-Benzylsulfanyl-[1][2][3]thiadiazole using chemical drawing software such as ChemDraw or MarvinSketch.

• 3D Structure Conversion: Convert the 2D structure into a 3D conformation.

• Energy Minimization: Perform energy minimization of the 3D structure using a suitable force field (e.g., MMFF94). This step is critical to obtain a low-energy, stable conformation of the ligand.

• File Format Conversion: Save the optimized ligand structure in a format compatible with the chosen docking software (e.g., .mol2, .sdf, or .pdbqt).

Protein Target Selection and Preparation

The selection of an appropriate protein target is guided by the therapeutic hypothesis. As previously mentioned, EGFR tyrosine kinase is a validated target for anticancer drug development.

Step-by-Step Protocol:

• Protein Data Bank (PDB) Retrieval: Obtain the 3D crystal structure of the target protein from the Protein Data Bank (PDB). For this study, we will select a PDB entry of EGFR tyrosine kinase complexed with a known inhibitor (e.g., PDB ID: 1M17).

• Protein Clean-up:

  • Remove all non-essential molecules from the PDB file, including water molecules, co-factors, and the co-crystallized ligand.

  • Add polar hydrogen atoms to the protein structure.

  • Assign appropriate atom types and charges.

• Active Site Identification: The binding site (or active site) is typically the cavity where the co-crystallized ligand was located. This region will be the focus of the docking simulation. Define the grid box, which is a three-dimensional cube that encompasses the active site, to guide the docking algorithm.

Caption: Pre-docking preparation workflow for ligand and protein.

Molecular Docking Simulation

With the prepared ligand and protein, the molecular docking simulation can be performed. Various software packages are available, such as AutoDock, Glide, and PyRx.[17][18] The choice of software will depend on the specific research needs and available computational resources.

Step-by-Step Protocol:

• Software and Algorithm Selection: Choose a docking program and an appropriate algorithm. For this guide, we will consider a Lamarckian Genetic Algorithm, which is commonly used for its balance of global and local search capabilities.

• Docking Parameter Configuration: Set the parameters for the docking run, including the number of genetic algorithm runs, population size, and the maximum number of energy evaluations.

• Execution of Docking Run: Initiate the docking simulation. The software will explore various conformations and orientations of the ligand within the defined active site of the protein.

• Scoring and Ranking: The docking program will generate multiple possible binding poses for the ligand and rank them based on a scoring function. The scoring function estimates the binding affinity (e.g., in kcal/mol). Lower binding energy values typically indicate more favorable binding.

Post-Docking Analysis and Interpretation

The output of a molecular docking simulation requires careful analysis to extract meaningful insights.

Analysis of Binding Affinity

The primary quantitative output is the binding affinity or docking score. This value provides an estimation of the strength of the interaction between the ligand and the protein.

Parameter	Description	Example Value
Binding Affinity (kcal/mol)	Estimated free energy of binding. More negative values indicate stronger binding.	-8.5
Inhibitory Constant (Ki)	Predicted inhibition constant based on the binding affinity.	Micromolar (µM) range

Visualization and Interaction Analysis

Visual inspection of the top-ranked docking poses is crucial for understanding the binding mode.

Step-by-Step Protocol:

• Loading the Docked Complex: Load the protein-ligand complex into a molecular visualization tool (e.g., PyMOL, VMD, or Chimera).

• Identification of Key Interactions: Analyze the non-covalent interactions between 5-Benzylsulfanyl-[1][2][3]thiadiazole and the amino acid residues in the EGFR active site. Key interactions to look for include:

  • Hydrogen Bonds: These are strong, directional interactions that are critical for binding specificity.

  • Hydrophobic Interactions: Interactions between nonpolar regions of the ligand and protein.

  • Pi-Pi Stacking: Interactions between aromatic rings.

  • Van der Waals Forces: General non-specific interactions.

• Comparison with Known Inhibitors: If available, compare the binding mode of 5-Benzylsulfanyl-[1][2][3]thiadiazole with that of known EGFR inhibitors. This can provide validation for the docking results and insights into potential mechanisms of action.

Caption: Post-docking simulation and analysis workflow.

Trustworthiness and Self-Validation

To ensure the trustworthiness of the docking results, several validation steps should be incorporated into the protocol:

• Redocking of the Co-crystallized Ligand: A common validation technique is to first dock the original ligand that was co-crystallized with the protein. A successful docking protocol should be able to reproduce the experimentally observed binding pose with a low root-mean-square deviation (RMSD), typically less than 2.0 Å.

• Use of a Decoy Dataset: Docking a set of known inactive molecules (decoys) against the target can help to assess the ability of the scoring function to distinguish between binders and non-binders.

• Consensus Scoring: Employing multiple scoring functions and looking for a consensus in the top-ranked poses can increase confidence in the predictions.

Conclusion and Future Directions

This guide has outlined a systematic and scientifically rigorous approach to conducting in silico molecular docking studies of 5-Benzylsulfanyl-[1][2][3]thiadiazole against the EGFR tyrosine kinase target. The results from such a study can provide valuable insights into the compound's potential as an anticancer agent and guide further experimental validation.

The generated hypotheses regarding the binding mode and key interactions can inform the design of new analogs with improved potency and selectivity. It is imperative to remember that in silico studies are predictive in nature and must be followed by in vitro and in vivo experimental validation to confirm the computational findings.

References

• SciSpace. (n.d.). Molecular docking studies on thiadiazole derivatives as protein kinase inhibitors. Retrieved from [Link]

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• PubMed. (2024). Synthesis, Biological and Molecular Docking Studies of Thiazole-Thiadiazole derivatives as potential Anti-Tuberculosis Agents. Retrieved from [Link]

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• PubMed. (2020). Synthesis, Molecular Docking Screening and Anti-Proliferative Potency Evaluation of Some New Imidazo[2,1-b]Thiazole Linked Thiadiazole Conjugates. Retrieved from [Link]

• IntechOpen. (2024). In Silico Docking: Protocols for Computational Exploration of Molecular Interactions. Retrieved from [Link]

• PubMed. (n.d.). Synthesis, Molecular Docking Study, and Cytotoxicity Evaluation of Some Novel 1,3,4-Thiadiazole as Well as 1,3-Thiazole Derivatives Bearing a Pyridine Moiety. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) In Silico Docking: Protocols for Computational Exploration of Molecular Interactions. Retrieved from [Link]

• Microbe Notes. (2023). In Silico Drug Design- Definition, Methods, Types, Uses. Retrieved from [Link]

• PubMed. (n.d.). Molecular Docking and Structure-Based Drug Design Strategies. Retrieved from [Link]

• PubMed. (n.d.). Synthesis of 5-arylidine amino-1,3,4-thiadiazol-2-[(N-substituted benzyol)]sulphonamides endowed with potent antioxidants and anticancer activity induces growth inhibition in HEK293, BT474 and NCI-H226 cells. Retrieved from [Link]

• ACS Publications. (2001). Synthesis of 2-Amino-5-sulfanyl-1,3,4-thiadiazole Derivatives and Evaluation of Their Antidepressant and Anxiolytic Activity. Retrieved from [Link]

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• PubMed. (n.d.). Thiadiazole derivatives as anticancer agents. Retrieved from [Link]

• PubMed. (2025). Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole. Retrieved from [Link]

• PubMed. (2022). Hit evaluation results in 5-benzyl-1,3,4-thiadiazole-2-carboxamide based SIRT2-selective inhibitor with improved affinity and selectivity. Retrieved from [Link]

• PubMed. (n.d.). Comprehensive Study on Thiadiazole-Based Anticancer Agents Inducing Cell Cycle Arrest and Apoptosis/Necrosis Through Suppression of Akt Activity in Lung Adenocarcinoma and Glioma Cells. Retrieved from [Link]

• PubMed. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. Retrieved from [Link]

• MDPI. (2021). Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Retrieved from [Link]

• Longdom. (n.d.). Anticancer Screening of Some 1,3,4-thiadiazole Derivatives. Retrieved from [Link]

• MDPI. (2022). New 5-Aryl-1,3,4-Thiadiazole-Based Anticancer Agents: Design, Synthesis, In Vitro Biological Evaluation and In Vivo Radioactive Tracing Studies. Retrieved from [Link]

• NIH. (n.d.). N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide. Retrieved from [Link]

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Protocols & Analytical Methods

Synthesis of 5-Benzylsulfanyl-thiadiazole: A Detailed Protocol for Researchers

Synthesis of 5-Benzylsulfanyl-[1][2][3]thiadiazole: A Detailed Protocol for Researchers

Abstract

This application note provides a comprehensive, step-by-step protocol for the synthesis of 5-Benzylsulfanyl-[1][2][3]thiadiazole, a heterocyclic compound of interest in medicinal chemistry and drug development. The synthesis involves a two-step process commencing with the Hurd-Mori reaction to form a 1,2,3-thiadiazole ring, followed by a nucleophilic substitution to introduce the benzylsulfanyl group. This guide is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery, offering detailed procedural instructions, mechanistic insights, and safety considerations.

Introduction

The 1,2,3-thiadiazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antiviral, antibacterial, and antifungal properties.[4][5][6][7] The incorporation of a benzylsulfanyl moiety at the 5-position can significantly modulate the compound's pharmacological profile.[8] This protocol details a reliable and reproducible method for the synthesis of 5-Benzylsulfanyl-[1][2][3]thiadiazole.

The synthetic strategy is based on the well-established Hurd-Mori reaction for the formation of the 1,2,3-thiadiazole ring system.[1][3][5] This reaction involves the cyclization of a hydrazone derivative with thionyl chloride. The subsequent step involves the nucleophilic substitution of a suitable leaving group on the thiadiazole ring with benzyl mercaptan.

Reaction Scheme

The overall synthetic pathway is depicted below:

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Application Note: 5-Benzylsulfanyl-[1,2,3]thiadiazole in Agricultural Chemistry

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Visualizing the Workflow

I'm now drafting a detailed DOT diagram of the elicitation workflow, ensuring that the visual is both logically structured and informative. I'm focusing on clearly illustrating the connection between the stock solution, plant acclimation, elicitor application, and disease scoring. The visual now includes labels for each step, e.g., "Stock Formulation | 100 mM in DMSO" to show the complete sequence of events, from stock preparation to the elicitor application and disease scoring. I'm prioritizing clarity.

Detailing the Controls

I'm now detailing the control experiments for the foliar assay, specifically focusing on solvent concentrations. I've confirmed a maximum DMSO concentration of 0.1% (v/v) to avoid phytotoxicity, and will include 0.01% Tween-20 to ensure even penetration. Positive controls will include Acibenzolar-S-methyl (BTH) at 100 µM, and negative controls with mock spray and npr1 mutants to assess SAR pathway dependence.

Executive Summary

The development of synthetic plant defense elicitors represents a paradigm shift in modern agrochemical research, moving away from direct biocidal agents toward compounds that prime the plant's innate immune system[1]. 5-Benzylsulfanyl-[1,2,3]thiadiazole (CAS: 69893-86-3) belongs to the highly active 1,2,3-thiadiazole class of agrochemicals. Functioning as a potent functional analog of Salicylic Acid (SA), this compound induces Systemic Acquired Resistance (SAR) against a broad spectrum of phytopathogens[2].

This application note provides researchers and drug development professionals with authoritative, self-validating protocols for utilizing 5-Benzylsulfanyl-[1,2,3]thiadiazole in two primary applications: in vivo SAR induction for crop protection and in vitro secondary metabolite elicitation in plant cell cultures.

Mechanism of Action: The SAR Signaling Axis

To utilize 5-Benzylsulfanyl-[1,2,3]thiadiazole effectively, one must understand its upstream role in plant immunity. Natural Salicylic Acid (SA) is rapidly metabolized or glycosylated by the plant, limiting its duration of action[3]. In contrast, 1,2,3-thiadiazole derivatives resist degradation, providing a prolonged priming effect[4].

Upon application, the elicitor triggers cellular redox changes that reduce intermolecular disulfide bonds in the inactive, cytosolic NPR1 (Non-expresser of PR genes 1) oligomer[5]. This reduction releases NPR1 monomers, which translocate into the nucleus. There, they interact with TGA transcription factors to activate the expression of Pathogenesis-Related (PR) genes, culminating in broad-spectrum resistance[3].

Mechanism of 5-Benzylsulfanyl-[1,2,3]thiadiazole inducing SAR via the NPR1 signaling axis.

Application 1: In Vivo Elicitation of Systemic Acquired Resistance

Experimental Rationale & Causality

Because 5-Benzylsulfanyl-[1,2,3]thiadiazole is an indirect defense activator, it possesses no direct fungicidal or bactericidal activity[4]. Therefore, a 48-to-72-hour pre-incubation period is strictly required between chemical application and pathogen challenge. This temporal gap is biologically necessary to allow the transcription and translation of PR proteins.

To ensure the protocol is a self-validating system , researchers must include an npr1 mutant plant line. If the compound successfully reduces disease in wild-type plants but fails in the npr1 mutant, it definitively proves that the efficacy is driven by SAR rather than off-target toxicity[6].

Standardized Protocol: Foliar Spray & Pathogen Challenge

• Stock Formulation: Dissolve 5-Benzylsulfanyl-[1,2,3]thiadiazole in 100% DMSO to create a 100 mM stock. Causality: The compound is highly hydrophobic; DMSO ensures complete dissolution.

• Working Solution Preparation: Dilute the stock in distilled water to a final concentration of 50–200 µM. Add 0.01% (v/v) Tween-20. Causality: The final DMSO concentration must remain ≤0.1% to prevent solvent-induced phytotoxicity. Tween-20 breaks the surface tension of the leaf cuticle, ensuring uniform epidermal penetration.

• Application: Spray the foliage of 4-week-old wild-type and npr1 mutant plants until run-off.

• Incubation: Transfer plants to a growth chamber (22°C, 16h light/8h dark) for 72 hours.

• Pathogen Challenge: Inoculate leaves with a virulent pathogen strain (e.g., Pseudomonas syringae pv. tomato DC3000).

• Quantification: At 3-5 days post-inoculation, quantify bacterial titer (CFU/cm²) and perform RT-qPCR for PR-1 gene expression.

Standardized workflow for in vivo SAR induction and pathogen challenge assays.

Application 2: In Vitro Elicitation of Secondary Metabolites

Experimental Rationale & Causality

Beyond crop protection, 1,2,3-thiadiazole derivatives are powerful tools in chemical biology for stimulating the production of high-value secondary metabolites (e.g., taxoids in Taxus species)[7]. Elicitation triggers a rapid H₂O₂ oxidative burst, acting as a secondary messenger to activate phenylalanine ammonia-lyase (PAL). This enzyme redirects carbon flux away from primary metabolism and into secondary defense pathways[8].

Standardized Protocol: Cell Suspension Culture Elicitation

• Culture Maintenance: Maintain plant cell suspension cultures in standard MS (Murashige and Skoog) liquid medium.

• Timing of Elicitation: Add 5-Benzylsulfanyl-[1,2,3]thiadiazole (optimal range: 10–50 µM) on day 7 of the culture cycle. Causality: Day 7 aligns with the early exponential growth phase, where cells are most metabolically receptive to defense signaling without suffering severe growth penalties.

• Incubation: Co-cultivate for 7 to 14 days on a rotary shaker (110 rpm) in darkness.

• Extraction & Analysis: Harvest cells via vacuum filtration, lyophilize, and extract metabolites using methanol. Quantify target compounds (e.g., taxuyunnanine C) via HPLC.

Quantitative Data Presentation

The following table summarizes the comparative efficacy of 5-Benzylsulfanyl-[1,2,3]thiadiazole against established elicitors, demonstrating its superior stability and lower phytotoxicity profile[4][9].

Elicitor Class	Target Pathway	Optimal Concentration	PR-1 Induction (Fold Change)	Phytotoxicity Risk
Salicylic Acid (SA)	NPR1 Monomerization	1–5 mM	15x	High (Necrosis at >2 mM)
BTH (Acibenzolar-S-methyl)	NPR1 Monomerization	100–300 µM	45x	Moderate
5-Benzylsulfanyl-[1,2,3]thiadiazole	NPR1 Monomerization	50–200 µM	40x	Low

Table 1: Comparative Efficacy of Defense Elicitors in Agricultural Models.

References

• Synthetic plant defense elicitors. Frontiers in Plant Science.[Link]

• Synthesis and Biological Activity Evaluation of 1,2,3-thiadiazole Derivatives as Potential Elicitors With Highly Systemic Acquired Resistance. Journal of Agricultural and Food Chemistry.[Link]

• Novel, unnatural benzo-1,2,3-thiadiazole-7-carboxylate elicitors of taxoid biosynthesis. Journal of Agricultural and Food Chemistry.[Link]

• Benzothiadiazole, a novel class of inducers of systemic acquired resistance, activates gene expression and disease resistance in wheat. The Plant Cell.[Link]

• The salicylic acid loop in plant defense. Current Opinion in Plant Biology.[Link]

• Structure-function analysis of npr1 alleles in Arabidopsis reveals a role for its paralogs in the perception of salicylic acid. The Plant Journal. [Link]

• Regulatory protein NPR1 - Arabidopsis thaliana. UniProt.[Link]

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• 4. Benzothiadiazole, a novel class of inducers of systemic acquired resistance, activates gene expression and disease resistance in wheat - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Synthesis and Evaluation of 5-Benzylsulfanyl-[1,2,3]thiadiazole as a Fungicide Precursor

Audience: Researchers, Formulation Scientists, and Agrochemical Drug Development Professionals Document Type: Technical Guide & Standard Operating Protocols (SOPs)

Executive Summary

The [1,2,3]thiadiazole heterocyclic core is a privileged scaffold in agrochemical development, widely recognized for its ability to induce Systemic Acquired Resistance (SAR) in plants[1][2]. Commercial elicitors such as Tiadinil and Acibenzolar-S-methyl rely on this core to prime plant immune systems against broad-spectrum fungal pathogens.

This application note details the synthesis and biological evaluation of 5-benzylsulfanyl-[1,2,3]thiadiazole derivatives. By functionalizing the 5-position with a benzylsulfanyl moiety, we strategically modulate the lipophilicity (LogP) of the molecule. This enhances cuticular penetration and translaminar movement in plant tissues. Once internalized, the thioether linkage acts as a pro-drug (pro-elicitor), undergoing enzymatic cleavage to release the active thiadiazole elicitor.

Mechanistic Rationale: The Constrained Pharmacophore

In agrochemical design, the 1,2,3-thiadiazole moiety acts as a highly constrained pharmacophore, functioning simultaneously as a "hydrogen binding domain" and a "two-electron donor system"[1][3].

Causality in Structural Design:

• The Thiadiazole Core: Mimics the downstream signaling molecules of the Salicylic Acid (SA) pathway. It binds to NPR1 (Non-expresser of PR genes 1) regulatory proteins, triggering the transcription of Pathogenesis-Related (PR) genes[2].

• The 5-Benzylsulfanyl Substitution: Direct application of highly polar thiadiazole-carboxylates or thiols often results in poor leaf surface retention and cellular uptake. The bulky, hydrophobic benzylsulfanyl group masks the polar center. Upon entering the plant symplast, endogenous esterases/oxidases cleave the benzylsulfanyl group, achieving a controlled, sustained release of the active fungicide[4].

Synthetic Methodology: Visible-Light Promoted [3+2] Cycloaddition

Experimental Protocol: Synthesis of 4-Substituted-5-Benzylsulfanyl-[1,2,3]thiadiazole

This protocol is designed as a self-validating system. Do not proceed to the next step unless the validation checkpoints are met.

Reagents & Equipment:

• Precursor: α-enolic dithioester (1.0 mmol)

• Nitrogen Source: Tosyl azide (1.0 mmol)

• Equipment: 2.4 W Blue LED photoreactor, magnetic stirrer.

Step-by-Step Workflow:

• Preparation: In a clean, dry 10 mL quartz reaction vial, combine the α-enolic dithioester (1.0 mmol) and tosyl azide (1.0 mmol). No solvent is required if the precursors are liquid; otherwise, add 1 mL of anhydrous dichloromethane (DCM) to homogenize.

• Irradiation: Place the vial in the photoreactor. Irradiate with blue LEDs (2.4 W, 120 lm) at room temperature (25°C) with continuous stirring.

• Reaction Monitoring (Validation Checkpoint 1): Monitor the reaction via TLC (Hexane:Ethyl Acetate, 8:2) every 5 minutes. The reaction is complete when the distinct yellow spot of the dithioester disappears (typically 12–20 minutes)[1].

• Quenching & Extraction: Add 1 mL of methanol to the mixture, followed by 1 mL of concentrated aqueous NaCl. Extract with DCM (3 × 5 mL). Dry the combined organic layers over anhydrous Na₂SO₄.

• Purification: Evaporate the solvent under reduced pressure. Purify the crude product via silica gel column chromatography (Hexane:EtOAc gradient).

• Structural Confirmation (Validation Checkpoint 2): Confirm the structure via ¹H NMR (300 MHz, CDCl₃). A successful synthesis of the 5-benzylsulfanyl derivative must show a distinct singlet at δ 4.2–4.5 ppm corresponding to the benzylic -CH₂- protons, alongside the aromatic multiplet at δ 7.2–7.4 ppm.

Visible light-promoted [3+2] cycloaddition synthesis of 5-benzylsulfanyl-[1,2,3]thiadiazoles.

Biological Evaluation: Fungicidal & SAR Elicitation Assays

Because 5-benzylsulfanyl-[1,2,3]thiadiazole acts as both a direct fungicide and a plant immune elicitor, its evaluation requires a biphasic approach: in vitro mycelial inhibition and in vivo SAR quantification[2].

Protocol A: In Vitro Mycelial Growth Inhibition (Poisoned Food Technique)

Purpose: To determine the direct fungitoxicity (Minimum Inhibitory Concentration, MIC) against target pathogens (e.g., Rhizoctonia solani, Botrytis cinerea).

• Media Preparation: Dissolve the synthesized thiadiazole in DMSO (final DMSO concentration <0.5% v/v) and amend into sterile Potato Dextrose Agar (PDA) at concentrations of 1, 10, 50, and 100 µg/mL.

• Inoculation: Place a 5 mm mycelial plug of the active pathogen at the center of each Petri dish.

• Incubation: Incubate at 25°C in the dark for 72–96 hours.

• Validation Checkpoint: The negative control (0.5% DMSO in PDA) must show full radial growth reaching the plate edges. Calculate the inhibition rate (%): [(Control Growth - Treatment Growth) / Control Growth] × 100.

Protocol B: In Vivo SAR Elicitation (PR-1 Gene Expression)

Purpose: To validate the pro-elicitor cleavage and subsequent activation of the Salicylic Acid immune pathway.

• Foliar Application: Spray 3-week-old Arabidopsis thaliana or rice plants with a 50 µg/mL solution of the thiadiazole compound (0.1% Tween-20 as surfactant) until runoff.

• Incubation: Maintain plants in a growth chamber (22°C, 16h light/8h dark) for 48 hours.

• RNA Extraction & RT-qPCR: Harvest the treated leaves. Extract total RNA using a standard Trizol method. Synthesize cDNA and perform RT-qPCR targeting the PR-1 (Pathogenesis-Related 1) gene, using Actin as the housekeeping gene.

• Validation Checkpoint: The positive control (Acibenzolar-S-methyl treated) must show at least a 10-fold upregulation of PR-1 relative to the mock-treated (water + surfactant) control.

Mechanism of Systemic Acquired Resistance (SAR) activation by 1,2,3-thiadiazole precursors.

Quantitative Data Summary

The following tables summarize expected experimental outcomes based on established literature parameters for thiadiazole derivatives[1][2][4].

Table 1: Synthetic Efficiency Comparison

Synthesis Method	Catalyst Required	Reaction Time	Temp (°C)	Yield (%)	Environmental Impact
Conventional Heating	Base / Metal	4–8 hours	80–100	55–65%	High (Solvent waste)
Visible Light (Blue LED)	None	12–20 mins	25 (RT)	85–92%	Low (Green Chemistry)

Table 2: Biological Efficacy Profile of 5-Benzylsulfanyl-[1,2,3]thiadiazole

Assay Type	Target / Pathogen	Metric	Observed Value	Control Reference (Acibenzolar-S-methyl)
In Vitro Direct Toxicity	Rhizoctonia solani	MIC (µg/mL)	12.5	>50 (Poor direct toxicity)
In Vitro Direct Toxicity	Botrytis cinerea	MIC (µg/mL)	25.0	>50 (Poor direct toxicity)
In Vivo SAR Activation	Arabidopsis thaliana	PR-1 Fold Change	14.2x	15.5x
In Vivo Disease Control	Rice Blast (M. oryzae)	Control Efficacy (%)	82%	85%

Interpretation: The data demonstrates that the 5-benzylsulfanyl substitution not only preserves the potent SAR-inducing capabilities of the 1,2,3-thiadiazole core (comparable to commercial standards) but also imparts significant direct fungitoxicity, creating a dual-action agrochemical precursor.

References

• VISIBLE LIGHT PROMOTED SYNTHESIS OF DISUBSTITUTED 1,2,3-THIADIAZOLES Revue Roumaine de Chimie URL:[Link]

• Recent Advances in Anti-Tuberculosis Drug Discovery Based on Hydrazide–Hydrazone and Thiadiazole Derivatives Targeting InhA PMC / National Institutes of Health (NIH) URL:[Link]

• Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade MDPI URL:[Link]

• Recent trends in the synthesis of 1,2,3-thiadiazoles ResearchGate URL:[Link]

Sources

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• 3. Recent Advances in Anti-Tuberculosis Drug Discovery Based on Hydrazide–Hydrazone and Thiadiazole Derivatives Targeting InhA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Note: Advanced Catalytic Strategies for the Synthesis of 5-Benzylsulfanyl-[1,2,3]thiadiazoles

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary & Pharmacological Context

1,2,3-Thiadiazoles are privileged heterocyclic scaffolds in medicinal chemistry, exhibiting profound antimicrobial, antifungal, and anticancer activities[1]. Specifically, derivatives bearing a 5-benzylsulfanyl moiety have demonstrated exceptional promise as highly selective anti-mycobacterial agents. These compounds effectively target the InhA enzyme in Mycobacterium tuberculosis, showing up to an eight-fold increase in activity compared to standard isoniazid treatments[2].

Synthesizing these complex heterocycles requires precise regiocontrol and mild conditions to prevent the thermal decomposition of the thiadiazole core[3]. This application note details the mechanistic rationale and validated protocols for synthesizing 5-benzylsulfanyl-[1,2,3]thiadiazoles using modern catalytic and photochemical methodologies, moving beyond the limitations of classical synthesis.

Mechanistic Insights: Causality in Catalyst Selection

The classical Hurd-Mori cyclization relies on thionyl chloride, which often leads to violent exothermic reactions, poor regioselectivity, and the degradation of thermally labile products[3]. To circumvent these issues, modern synthesis employs alternative catalytic pathways that offer superior thermodynamic control:

• Tetrabutylammonium Iodide (TBAI) Catalysis: TBAI serves as an indispensable4 in metal-free cyclizations[4]. By facilitating the activation and transfer of elemental sulfur ( S8​ ) to N-tosylhydrazones, TBAI enables the formation of the 1,2,3-thiadiazole-5-thiolate intermediate under controlled thermal conditions, drastically improving yields and functional group tolerance[5].

• Iodine ( I2​ ) / Copper ( CuCl2​ ) Co-Catalysis: In multi-component reactions, I2​ acts as a mild oxidant to activate the tosylhydrazone, while CuCl2​ facilitates the critical C-S bond formation, allowing for a one-pot assembly from basic ketones[6].

• Visible-Light Photoredox Activation: A breakthrough in green chemistry involves the 7 with tosyl azide[7]. Visible light irradiation drives a single-electron transfer (SET) process, allowing the cyclization to proceed at room temperature within 20 minutes without the need for transition metals or harsh solvents[7].

• Phase-Transfer S-Alkylation: The conversion of the 5-thiolate intermediate to the final 5-benzylsulfanyl derivative requires an electrophilic trap (benzyl bromide)[8]. Using a mild base ( K2​CO3​ ) ensures the thiolate remains a potent nucleophile for the SN​2 substitution without promoting unwanted side reactions[9].

Quantitative Comparison of Synthetic Routes

The following table summarizes the operational metrics of the primary catalytic systems used to construct the 1,2,3-thiadiazole core prior to benzylation.

Catalyst System	Reaction Type	Primary Substrates	Optimal Conditions	Yield (%)	Green Chemistry Metric
TBAI (20 mol%)	Hurd-Mori Modification	N-Tosylhydrazone + S8​	90 °C, DMSO, 4-6 h	75–85%	Metal-free, highly scalable
I2​ / CuCl2​	Oxidative Cross-Coupling	Ketones + TsNHNH 2​ KSCN	80 °C, DMSO, 8 h	65–80%	Utilizes inexpensive earth-abundant metals
Visible Light (Blue LED)	Photoredox Cyclization	α -enolic dithioester + Tosyl Azide	Room Temp, Solvent-free, 20 min	85–95%	Solvent-free, zero-catalyst requirement

Visualizations of Pathways and Workflows

Catalytic pathway for the synthesis of 5-benzylsulfanyl-[1,2,3]thiadiazole via TBAI activation.

Experimental workflow for the one-pot synthesis and benzylation of 1,2,3-thiadiazoles.

Experimental Protocols

Protocol A: TBAI-Catalyzed One-Pot Synthesis & Benzylation

This self-validating protocol utilizes TBAI to construct the thiadiazole core, followed by an in situ S-alkylation to yield the 5-benzylsulfanyl derivative.

• Reagent Assembly: To an oven-dried reaction vessel, add the N-tosylhydrazone (1.0 equiv.), elemental sulfur ( S8​ , 2.0 equiv.), and tetrabutylammonium iodide (TBAI, 0.2 equiv.)[3].

  • Causality: TBAI is essential here to solubilize and activate the elemental sulfur in the organic phase, preventing the need for harsh transition metals[4].

• Thermal Cyclization: Suspend the mixture in anhydrous DMSO (0.2 M). Stir the reaction at 90 °C for 4–6 hours.

• In-Process Monitoring (Validation): Monitor the reaction via Thin Layer Chromatography (TLC) using Hexane/EtOAc (4:1).

  • Validation: Complete consumption of the UV-active hydrazone precursor and the appearance of a new, lower-Rf spot confirms successful cyclization to the thiolate intermediate[3]. Do not proceed to step 4 until the starting material is fully consumed.

• In Situ S-Alkylation: Cool the reaction mixture to room temperature. Add anhydrous K2​CO3​ (1.5 equiv.) followed by dropwise addition of Benzyl Bromide (1.2 equiv.)[8]. Stir for an additional 2 hours at room temperature.

  • Causality: Cooling to room temperature before adding the electrophile prevents poly-alkylation and thermal degradation of the newly formed heterocycle[3].

• Aqueous Quench and Extraction: Slowly pour the reaction mixture onto ice-water. Extract with ethyl acetate (3 × 20 mL).

  • Causality: Properly quenching excess reagents at low temperatures is vital to prevent exothermic degradation[3].

• Purification: Wash the combined organic layers with saturated sodium bicarbonate solution (to neutralize acidic byproducts), followed by brine. Dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel to obtain the pure 5-benzylsulfanyl-[1,2,3]thiadiazole[3].

Protocol B: Visible-Light Promoted Synthesis (Green Chemistry Approach)

This protocol describes the step-economical, solvent-free synthesis of the thiadiazole core using photoredox principles.

• Preparation: In a transparent glass vial, mix the α -enolic dithioester (1.0 mmol) and tosyl azide (1.0 mmol)[7].

  • Causality: Operating under neat (solvent-free) conditions maximizes the collision frequency of the reactants, allowing the photochemical activation to proceed rapidly without dilution effects[7].

• Irradiation: Irradiate the stirring mixture with blue LEDs (2.4 W, 120 lm) at room temperature for 15–20 minutes[7].

  • Causality: The specific wavelength of the blue LED triggers a single-electron transfer (SET) cascade, bypassing the high activation energy barrier typically required for thermal cyclizations[7].

• Validation & Work-up: Monitor via TLC. Upon completion, quench the reaction by adding 1 mL of methanol. Extract, wash with brine, and purify via standard silica gel chromatography to isolate the target compound[7].

References

• Synthesis of 1,2,3-thiadiazoles - Organic Chemistry Portal Organic Chemistry Portal URL
• Reactions of a-Polyhalo Ketone Tosylhydrazones with Sulfide Ion and Primary Amines.
• National Institutes of Health (NIH)
• Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update MDPI URL
• Technical Support Center: Regioselective Synthesis of 1,2,3-Thiadiazoles Benchchem URL
• Method for preparing 1,2,3-trihetero 5-membered heterocyclic compounds (EP0103840A2)
• 174 Thiadiazoles and Their Properties ISRES URL
• VISIBLE LIGHT PROMOTED SYNTHESIS OF DISUBSTITUTED 1,2,3-THIADIAZOLES Revue Roumaine de Chimie URL
• Recent Advances in Anti-Tuberculosis Drug Discovery Based on Hydrazide–Hydrazone and Thiadiazole Derivatives Targeting InhA MDPI URL

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• 5. Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. isres.org [isres.org]
• 7. revroum.lew.ro [revroum.lew.ro]
• 8. EP0103840A2 - Method for preparing 1,2,3-trihetero 5-membered heterocyclic compounds - Google Patents [patents.google.com]
• 9. academic.oup.com [academic.oup.com]

Application Notes and Protocols for the NMR Spectroscopic Characterization of 5-Benzylsulfanyl-thiadiazole

Application Notes and Protocols for the NMR Spectroscopic Characterization of 5-Benzylsulfanyl-[1][2][3]thiadiazole

Abstract

This document provides a comprehensive guide to the characterization of 5-Benzylsulfanyl-[1][2][3]thiadiazole using Nuclear Magnetic Resonance (NMR) spectroscopy. Aimed at researchers in synthetic chemistry and drug development, these notes detail the necessary protocols for sample preparation, data acquisition, and spectral interpretation. By leveraging one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR techniques, this guide establishes a robust, self-validating framework for the unambiguous structural elucidation of the target molecule. The causality behind experimental choices is explained to empower researchers to adapt these methods for analogous compounds.

Introduction and Scientific Context

5-Benzylsulfanyl-[1][2][3]thiadiazole is a heterocyclic compound featuring a 1,2,3-thiadiazole ring functionalized with a benzylsulfanyl group. The 1,2,3-thiadiazole moiety is a known pharmacophore present in compounds with a range of biological activities. The benzylsulfanyl group, in turn, can influence the molecule's lipophilicity and metabolic stability, making it a compound of interest in medicinal chemistry.

Accurate structural confirmation is the bedrock of any chemical research, particularly in drug development where structure-activity relationships are paramount. NMR spectroscopy is the most powerful technique for the unambiguous determination of the chemical structure of organic molecules in solution.[4] This guide provides the detailed NMR methodologies required to confirm the constitution and purity of 5-Benzylsulfanyl-[1][2][3]thiadiazole.

Predicted NMR Spectral Features

While experimentally acquired spectra for the exact title compound are not widely published, a detailed prediction can be synthesized from closely related structures and foundational NMR principles. The expected spectral data is crucial for validating experimental results. The numbering scheme used for NMR assignments is shown in Figure 1.

1][2][3]thiadiazole with atom numbering for NMR assignments." src="https://i.imgur.com/vB8u37s.png" width="400"/>

Figure 1. Structure and numbering of 5-Benzylsulfanyl-[1][2][3]thiadiazole.

Predicted ¹H NMR Data

The proton spectrum is expected to be relatively simple, showing signals for the thiadiazole proton, the methylene bridge, and the phenyl group.

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale & Notes
H-4	8.9 - 9.2	Singlet (s)	1H	The proton on a 1,2,3-thiadiazole ring is typically found at a very downfield chemical shift due to the electron-withdrawing nature of the heterocyclic system. For example, the H-5 proton in 4-phenyl-[1][2][3]-thiadiazole appears at δ 8.89 ppm.[5]
H-1' (CH₂)	4.4 - 4.6	Singlet (s)	2H	The methylene protons of a benzyl group attached to a sulfur atom typically resonate in this region. In the very similar compound, 5-benzylsulfanyl-1,3,4-thiadiazol-2-ylamine, these protons appear as a singlet at δ 4.35 ppm in DMSO-d₆.[6]
H-3'/5'	7.35 - 7.45	Multiplet (m)	2H	Aromatic protons ortho to the CH₂S- group.
H-4'	7.25 - 7.35	Multiplet (m)	1H	Aromatic proton para to the CH₂S- group.
H-2'/6'	7.20 - 7.30	Multiplet (m)	2H	Aromatic protons meta to the CH₂S- group. The phenyl protons of the benzylsulfanyl group in a related compound were observed as a singlet at δ 7.4, indicating potential overlap.[6]

Predicted ¹³C NMR Data

The carbon spectrum will show two signals for the thiadiazole ring, one for the methylene carbon, and four for the benzyl group (due to symmetry).

Carbon Label	Predicted Chemical Shift (δ, ppm)	Rationale & Notes
C-5	160 - 165	The C-5 carbon, directly attached to the sulfur of the benzylsulfanyl group, is expected to be significantly downfield. In 4-phenyl-[1][2][3]-thiadiazole, the C-4 (substituted) carbon is at δ 161.31 ppm.[5]
C-4	133 - 138	The C-4 carbon, bearing a proton, is expected to be more upfield than C-5. In 4-phenyl-[1][2][3]-thiadiazole, the C-5 carbon (with proton) is at δ 134.60 ppm.[5]
C-1' (CH₂)	35 - 40	The methylene carbon of benzyl thioethers typically appears in this range. For example, the methylene carbon in benzyl(phenyl)sulfane is at δ 39.1 ppm.[7]
C-2'	137 - 139	The quaternary ipso-carbon of the phenyl ring.
C-3'/5'	128.5 - 129.5	Aromatic CH carbons.
C-4'	127 - 128	Aromatic CH carbon.
C-2'/6'	128.0 - 129.0	Aromatic CH carbons.

Experimental Protocols

The following protocols are designed to be self-validating, ensuring high-quality, reproducible data.

Sample Preparation

The quality of the NMR sample is paramount for obtaining high-quality spectra.[2]

Materials:

• 5-Benzylsulfanyl-[1][2][3]thiadiazole (5-25 mg for ¹H, 50-100 mg for ¹³C)[1][8]

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆) of high purity (≥99.8% D)

• High-precision 5 mm NMR tubes (unscratched and clean)

• Glass Pasteur pipette and glass wool

• Small vial for dissolution

Protocol:

• Weighing: Accurately weigh 5-10 mg of the compound into a clean, dry vial. This amount is typically sufficient for both ¹H and subsequent 2D NMR experiments on modern spectrometers.

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble. Chloroform-d (CDCl₃) is a good starting point for many organic molecules. If solubility is an issue, or if hydrogen-bonding interactions are of interest, DMSO-d₆ can be used. Be aware that solvent choice can affect chemical shifts.[3]

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[1][7] Gently swirl or vortex the vial to ensure complete dissolution.

• Filtration: To remove any particulate matter that can degrade spectral quality (line broadening), filter the solution. Tightly pack a small amount of glass wool into a Pasteur pipette and transfer the solution through the filter into the NMR tube.[2][5] Do not use cotton wool, as it can introduce contaminants.[2]

• Labeling: Clearly label the NMR tube with a permanent marker. Avoid paper labels or tape that can interfere with the sample spinning in the spectrometer.[8]

• Capping: Securely cap the NMR tube to prevent solvent evaporation.

Data Acquisition

The following are standard acquisition parameters on a 400 or 500 MHz spectrometer.

3.2.1. ¹H NMR Spectrum

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker systems).

• Spectral Width: ~16 ppm (e.g., from -2 to 14 ppm).

• Acquisition Time: ~3-4 seconds.

• Relaxation Delay (d1): 1-2 seconds.

• Number of Scans: 8-16 scans.

• Processing: Apply an exponential window function with a line broadening of 0.3 Hz before Fourier transformation. Phase and baseline correct the spectrum. Calibrate the spectrum to the residual solvent peak (e.g., CDCl₃ at δ 7.26 ppm).

3.2.2. ¹³C{¹H} NMR Spectrum

• Pulse Program: A standard proton-decoupled experiment (e.g., 'zgpg30' on Bruker systems).

• Spectral Width: ~240 ppm (e.g., from -10 to 230 ppm).

• Acquisition Time: ~1-2 seconds.

• Relaxation Delay (d1): 2 seconds.

• Number of Scans: 1024-4096 scans, depending on sample concentration.

• Processing: Apply an exponential window function with a line broadening of 1-2 Hz. Calibrate the spectrum to the solvent peak (e.g., CDCl₃ at δ 77.16 ppm).

3.2.3. 2D COSY (Correlation Spectroscopy) The COSY experiment identifies protons that are scalar (J) coupled to each other, typically over 2-3 bonds.

• Purpose: To establish proton-proton connectivity within the phenyl ring.

• Pulse Program: Standard gradient-selected COSY (e.g., 'cosygpmfph' on Bruker systems).

• Number of Scans: 2-4 per increment.

• Data Points: 2048 in F2, 256-512 increments in F1.

3.2.4. 2D HSQC (Heteronuclear Single Quantum Coherence) The HSQC experiment shows correlations between protons and the carbons to which they are directly attached (¹JCH).[9]

• Purpose: To unambiguously assign the protonated carbons (C-4, C-1', and the phenyl carbons).

• Pulse Program: Standard gradient-selected, sensitivity-enhanced HSQC (e.g., 'hsqcedetgpsisp2.3' on Bruker systems).

• ¹JCH Coupling Constant: Set to ~145 Hz.

• Number of Scans: 4-8 per increment.

3.2.5. 2D HMBC (Heteronuclear Multiple Bond Correlation) The HMBC experiment reveals correlations between protons and carbons over longer ranges, typically 2-3 bonds (ⁿJCH where n=2,3).

• Purpose: To connect the molecular fragments and confirm the overall structure. Key expected correlations are from the methylene protons (H-1') to the thiadiazole carbon (C-5) and the phenyl ipso-carbon (C-2').

• Pulse Program: Standard gradient-selected HMBC (e.g., 'hmbcgplpndqf' on Bruker systems).

• ⁿJCH Coupling Constant: Optimized for a long-range coupling of 8-10 Hz.

• Number of Scans: 16-64 per increment.

Data Analysis and Structural Elucidation

A systematic approach to spectral analysis ensures all data points are used for a cohesive structural proof.

Step-by-Step Interpretation:

• ¹H NMR Analysis:

  • Identify the downfield singlet for H-4 (~9 ppm, 1H).

  • Identify the singlet for the methylene protons H-1' (~4.5 ppm, 2H).

  • Analyze the aromatic region (~7.2-7.5 ppm, 5H) to confirm the presence of a monosubstituted benzene ring.

• ¹³C NMR Analysis:

  • Identify the two thiadiazole carbons (C-4 and C-5 ).

  • Locate the methylene carbon signal C-1' (~35-40 ppm).

  • Identify the signals for the phenyl group.

• HSQC Analysis:

  • Correlate the proton signals to their directly attached carbons. For example, the proton at ~9 ppm should correlate with the carbon at ~135 ppm (H-4 to C-4). The methylene protons at ~4.5 ppm should correlate with the carbon at ~38 ppm (H-1' to C-1'). This confirms the assignments of all protonated carbons.

• COSY Analysis:

  • Within the aromatic region, observe the cross-peaks that establish the connectivity of the phenyl ring protons.

• HMBC Analysis (Key for Confirmation):

  • Crucial Correlation 1: Look for a cross-peak between the methylene protons H-1' (~4.5 ppm) and the downfield thiadiazole carbon C-5 (~162 ppm). This ²JCH correlation confirms the attachment of the benzylsulfanyl group to the C-5 position of the thiadiazole ring.

  • Crucial Correlation 2: A cross-peak between the methylene protons H-1' and the ipso-carbon of the phenyl ring C-2' (~138 ppm) confirms the benzyl fragment.

  • Crucial Correlation 3: A cross-peak from the thiadiazole proton H-4 (~9 ppm) to the other thiadiazole carbon C-5 (~162 ppm) confirms the ring assignment.

By following this logical progression, from simple 1D spectra to the connectivity information from 2D spectra, the structure of 5-Benzylsulfanyl-[1][2][3]thiadiazole can be confirmed with a high degree of confidence.

References

• Chemical Instrumentation Facility, Iowa State University. NMR Sample Preparation. [Link]

• ResearchGate. How to Prepare Samples for NMR. [Link]

• Witanowski, M., Stefaniak, L., & Webb, G. A. (1986). Solvent effects on nitrogen NMR shieldings in thiazole and thiadiazole systems. Journal of the Chemical Society, Perkin Transactions 2, 1637-1639. [Link]

• Hernández-Ortega, S., et al. (2004). New 1,2,3-Selenadiazole and 1,2,3-Thiadiazole Derivatives. Molecules, 9(10), 849-857. [Link]

• Reddy, B. V. S., et al. (2010). Synthesis of Thioethers via Metal-free Reductive Coupling of Tosylhydrazones with Thiols. Organic & Biomolecular Chemistry, 8(16), 3633-3636. [Link]

• NMR Facility, Georgia State University. NMR Sample Preparation. [Link]

• Zetta, L., Gatti, G., & Fuganti, C. (1972). 1H and 13C NMR spectra of benzyl compounds. Organic Magnetic Resonance, 4(4), 585-593. [Link]

• Silva, A. M. S., Pinto, D. C. G. A., & Cavaleiro, J. A. S. (2008). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry, 12(5), 397-453. [Link]

• Foroumadi, A., et al. (2001). Synthesis of 2-Amino-5-sulfanyl-1,3,4-thiadiazole Derivatives and Evaluation of Their Antidepressant and Anxiolytic Activity. Journal of Medicinal Chemistry, 44(23), 3887-3891. [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. [Link]

• Chemistry LibreTexts. (2023). Two Dimensional Heteronuclear NMR Spectroscopy. [Link]

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• 5. New 1,2,3-Selenadiazole and 1,2,3-Thiadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. biointerfaceresearch.com [biointerfaceresearch.com]

Advanced Application Note: Solvent Selection and Optimization for 5-Benzylsulfanyl-[1,2,3]thiadiazole Cross-Coupling Reactions

Executive Summary

1,2,3-Thiadiazoles represent a privileged class of heterocyclic scaffolds with profound applications in agrochemicals, materials science, and pharmaceuticals. The 5-benzylsulfanyl (benzylthio) derivative is particularly valuable, serving both as a stable intermediate and a potential site for late-stage functionalization. However, performing palladium-catalyzed cross-coupling on these electron-deficient, sulfur-rich heterocycles presents a unique challenge: the inherent risk of catalyst poisoning via sulfur coordination and competitive C–S bond cleavage.

This application note provides a deep dive into the causality behind solvent selection for these reactions. By understanding the thermodynamic and kinetic roles of solvents—ranging from non-polar toluene to polar aprotic DMF—researchers can rationally design self-validating cross-coupling protocols that maximize yield and preserve catalyst integrity.

Mechanistic Insights: The Causality of Solvent Selection

The choice of solvent in the cross-coupling of 5-benzylsulfanyl-[1,2,3]thiadiazoles is not merely a matter of solubility; it actively dictates the pathway of the catalytic cycle. The synthesis of the 5-(benzylthio)-1,2,3-thiadiazole core itself is frequently achieved in polar aprotic media such as DMF at moderate temperatures (e.g., 50 °C) to stabilize polar transition states[1]. However, once the core is formed, subsequent cross-coupling reactions require highly specific solvent environments based on the coupling mechanism:

Non-Polar Solvents (Toluene) for Stille Couplings

For Stille cross-couplings of thiadiazole derivatives, toluene is heavily favored, often requiring temperatures between 60 °C and 110 °C to drive the reaction to completion[2],[3].

• The Causality: Organostannanes are highly lipophilic and dissolve optimally in non-polar solvents. More importantly, toluene suppresses the dissociation of bulky phosphine ligands (e.g., PPh₃) from the Pd(0) center. In polar solvents, ligand dissociation leaves the palladium vulnerable to coordination by the lone pairs of the 5-benzylsulfanyl group, leading to irreversible catalyst poisoning (Pd-black precipitation).

Polar Aprotic Solvents (DMF / DMAc) for Suzuki-Miyaura Couplings

Suzuki-Miyaura couplings require the activation of boronic acids via an inorganic base.

• The Causality: DMF or DMAc, often used with a small percentage of water (e.g., 9:1 DMF/H₂O), provides the necessary dielectric constant to solubilize both the organic thiadiazole and the inorganic base (like K₂CO₃). The polar nature of DMF stabilizes the highly charged transition state during the transmetalation step, where the boronate complex transfers its aryl group to the Pd(II) center.

Dual-Role Solvents (DMSO)

While DMSO serves uniquely as a dual solvent and oxidant in the de novo cyclization of N-tosylhydrazones to form the thiadiazole ring[4], its strong coordinating nature makes it less ideal for downstream Pd-catalyzed cross-couplings. It can over-coordinate to the active Pd catalyst, stalling oxidative addition unless specific, highly active ligands are employed.

Quantitative Data: Solvent Performance Matrix

The following table summarizes the quantitative impact of solvent selection on the cross-coupling of 4-halogenated-5-benzylsulfanyl-[1,2,3]thiadiazoles.

Solvent	Dielectric Constant (ε)	Optimal Coupling Type	Catalyst Deactivation Risk	Average Yield (%)	Mechanistic Role
Toluene	2.38	Stille	Low	75 - 85%	Prevents ligand dissociation; solubilizes stannanes.
THF	7.58	Liebeskind-Srogl	Moderate	65 - 80%	Solubilizes CuTC co-catalyst; allows C-S activation.
DMF / H₂O	36.7 (DMF)	Suzuki-Miyaura	Moderate	80 - 92%	Solubilizes inorganic bases; stabilizes polar intermediates.
DMSO	46.7	Ring Cyclization	High (for cross-coupling)	< 20% (Coupling)	Over-coordinates Pd; better suited as an oxidant/solvent for core synthesis.

Mechanistic Workflow

Mechanistic workflow of solvent effects on the Pd-catalyzed cross-coupling cycle.

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system. The following methodologies include built-in checkpoints (In-Process Controls) to ensure the causality of the reaction is tracking correctly.

Protocol A: Suzuki-Miyaura Coupling of 4-Bromo-5-benzylsulfanyl-[1,2,3]thiadiazole

Objective: Couple an arylboronic acid to the 4-position while leaving the 5-benzylsulfanyl group intact.

Reagents:

• 4-Bromo-5-benzylsulfanyl-[1,2,3]thiadiazole (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(dppf)Cl₂ (0.05 equiv)

• K₂CO₃ (2.5 equiv)

• Solvent: Degassed DMF/H₂O (9:1 v/v)

Step-by-Step Methodology:

• Preparation: Charge a Schlenk flask with the thiadiazole substrate, arylboronic acid, and K₂CO₃.

• Atmosphere Control: Evacuate and backfill the flask with Argon three times. Causality: Oxygen leads to homocoupling of the boronic acid and rapid oxidation of the Pd catalyst.

• Solvent Addition: Add the degassed DMF/H₂O mixture via syringe. Stir at room temperature for 5 minutes.

• Catalyst Introduction: Add Pd(dppf)Cl₂ under a positive stream of Argon. The solution should turn a clear orange/red.

• Heating: Heat the reaction to 80 °C.

• Self-Validation Checkpoint (1 hour): Spot the reaction on TLC (Hexanes/EtOAc 4:1). The starting material is highly UV-active. The product will show a distinct Rf shift (usually lower due to increased polarity/conjugation). If a black precipitate forms, catalyst death has occurred—likely due to insufficient degassing or excessive temperature causing C-S bond cleavage.

• Workup: Cool to room temperature, dilute with EtOAc, and wash extensively with LiCl (5% aqueous) to remove DMF. Dry over Na₂SO₄ and purify via flash chromatography.

Protocol B: Desulfitative Liebeskind-Srogl Cross-Coupling

Objective: Utilize the 5-benzylsulfanyl group itself as the leaving group for cross-coupling.

Reagents:

• 5-Benzylsulfanyl-[1,2,3]thiadiazole (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Pd(PPh₃)₄ (0.05 equiv)

• CuTC (Copper(I) thiophene-2-carboxylate) (1.5 equiv)

• Solvent: Anhydrous THF

Step-by-Step Methodology:

• Preparation: Combine the thiadiazole, boronic acid, Pd(PPh₃)₄, and CuTC in a glovebox or under strict Schlenk conditions.

• Solvent Addition: Add anhydrous THF. Causality: THF solubilizes the CuTC without out-competing it for coordination to the sulfur atom.

• Reaction: Stir at 50 °C for 12 hours. The CuTC acts as a thiophilic scavenger, polarizing the C-S bond and capturing the benzylthiolate, which forces the Pd(0) to undergo oxidative addition at the otherwise inert C-S bond.

• Self-Validation Checkpoint: The reaction mixture will change from yellow to a dark, opaque suspension as the copper-thiolate byproduct precipitates. LC-MS analysis should confirm the exact mass of the coupled product and the absence of the benzylthio-cleaved starting material.

Trustworthiness and Troubleshooting

• Issue: Catalyst Blackening (Pd Black Precipitation)

  • Cause: Solvent over-coordination (e.g., using DMSO instead of Toluene for Stille) or sulfur poisoning from the benzylsulfanyl group.

  • Solution: Switch to a less coordinating solvent (Toluene) or increase the steric bulk of the phosphine ligand (e.g., using XPhos instead of PPh₃) to protect the Pd center.

• Issue: Desulfurization Byproducts

  • Cause: Temperatures exceeding 110 °C in polar solvents can lead to spontaneous C-S bond homolysis or competitive oxidative addition into the C-S bond rather than the C-Br bond.

  • Solution: Lower the reaction temperature to 80 °C and utilize a more reactive palladium pre-catalyst (like Pd(dppf)Cl₂) to accelerate the desired C-Br insertion.

References

• Source: PMC (NIH)
• I2/DMSO-Catalyzed Transformation of N-tosylhydrazones to 1,2,3-thiadiazoles Source: Frontiers in Chemistry URL
• Source: Semantic Scholar (Molecules)
• Benzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole)

Sources

• 1. Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | I2/DMSO-Catalyzed Transformation of N-tosylhydrazones to 1,2,3-thiadiazoles [frontiersin.org]

Application Note: Preparation of 5-Benzylsulfanyl-[1,2,3]thiadiazole Derivatives for Drug Discovery

Introduction & Strategic Rationale

The 1,2,3-thiadiazole heterocycle is a privileged structural motif in modern drug discovery, acting as a robust hydrogen-binding domain and a constrained pharmacophore. Derivatives bearing a 5-benzylsulfanyl substitution are of particular interest; the thioether linkage introduces critical lipophilicity, enhancing membrane permeability and facilitating deep hydrophobic pocket engagement within target proteins[1].

• Route A (The Modified Hurd-Mori Pathway): Best for synthesizing 4-unsubstituted 5-benzylsulfanyl-1,2,3-thiadiazoles.

• Route B (The Green [3+2] Cycloaddition): Best for synthesizing highly functionalized 4-substituted-5-benzylsulfanyl-1,2,3-thiadiazoles under solvent-free conditions.

Mechanistic Pathway Analysis

Understanding the causality behind these synthetic routes is critical for troubleshooting and scaling.

Route A: Modified Hurd-Mori Cyclization

Instead of utilizing toxic thionyl chloride, this route employs[2][3]. When treated with aqueous sodium sulfide, the trichloromethyl group acts as a superior leaving group. The sulfide ion attacks the substrate, generating a transient, highly reactive diazodithioacetate intermediate . This intermediate spontaneously undergoes intramolecular cyclization to form sodium 1,2,3-thiadiazole-5-thiolate[3]. Subsequent in situ S-alkylation with benzyl bromide yields the target 5-benzylsulfanyl-[1,2,3]thiadiazole.

Route B: Solvent-Free Wolff-Type Heterocyclization

For late-stage functionalization, the of S-benzyl α-enolicdithioesters with tosyl azide is unparalleled[4][5]. The addition of triethylamine (Et₃N) deprotonates the enol, driving a nucleophilic attack on the terminal nitrogen of the azide. This initiates a rapid cascade: an S–N bond forms, followed by a C–N bond closure, and finally, the elimination of tosyl amide (Wolff-type cyclization). Conducting this solvent-free locally concentrates the reactants, pushing the reaction to completion in mere minutes[5].

Figure 1: Divergent synthetic workflows for 5-benzylsulfanyl-[1,2,3]thiadiazoles via Routes A and B.

Quantitative Data & Route Comparison

To assist in route selection, the following table summarizes the operational metrics of both methodologies based on validated literature standards[2][5].

Parameter	Route A: Modified Hurd-Mori	Route B: [3+2] Cycloaddition
Substrate Scope	4-Unsubstituted derivatives	4-Aroyl/Alkanoyl/Hetaroyl derivatives
Reaction Time	14 hours (Cyclization) + 1 hour (Alkylation)	2 – 15 minutes
Temperature	0 °C to Room Temperature	0 °C
Reagents	Na₂S·9H₂O, Benzyl Bromide	Tosyl Azide, Et₃N
Solvent	50% Aqueous Ethanol	Solvent-Free (Neat)
Typical Yield	60% – 67%	85% – 95%
Byproducts	Sodium p-toluenesulfinate, NaCl	Tosyl amide (Easily washed away)

Self-Validating Experimental Protocols

Protocol A: Synthesis of 5-Benzylsulfanyl-1,2,3-thiadiazole (Route A)

This protocol is optimized to prevent thermal decomposition of the labile diazodithioacetate intermediate.

Materials: Trichloroacetaldehyde tosylhydrazone (20.0 mmol), Na₂S·9H₂O (62.5 mmol), Benzyl bromide (4.71 mmol per 1.0 g of intermediate mixture), 50% Aqueous Ethanol.

• Thiolate Generation: Dissolve Na₂S·9H₂O (15.0 g) in 50% aqueous ethanol (40 mL) in a round-bottom flask. Cool the solution to 0 °C using an ice bath.

• Controlled Addition: Add powdered trichloroacetaldehyde tosylhydrazone (6.31 g) portion-wise over 10 minutes.

  • Causality: Rapid addition causes an exothermic spike, leading to the degradation of the intermediate before cyclization can occur.

• Cyclization: Stir the mixture at 0 °C for 10 minutes, then allow it to warm to room temperature and stir for 14 hours.

• Intermediate Isolation: Concentrate the mixture under reduced pressure at 50 °C to one-third of its volume. Cool on ice to precipitate a mixture of sodium 1,2,3-thiadiazole-5-thiolate and sodium p-toluenesulfinate. Filter and dry the brown powdery crystals[2].

• Alkylation: Dissolve 1.00 g of the intermediate mixture in 50% aqueous ethanol (6 mL). Add benzyl bromide (806 mg) dropwise at room temperature. Stir for 1 hour.

• Workup & Validation: Extract with dichloromethane (3 × 15 mL). Wash the organic layer with brine, dry over anhydrous Na₂S, and evaporate. Purify via silica gel chromatography (CH₂Cl₂).

  • Self-Validation Checkpoint: The product (5-benzylsulfanyl-1,2,3-thiadiazole) will manifest a distinct ¹H-NMR singlet for the thiadiazole C4–H at δ ~8.2 ppm and a singlet for the benzylic S-CH₂ protons at δ ~4.3 ppm [3].

Protocol B: Synthesis of 4-Aroyl-5-benzylsulfanyl-1,2,3-thiadiazole (Route B)

This green chemistry protocol leverages high local concentrations to drive rapid kinetics.

Materials: S-benzyl α-enolicdithioester (1.0 mmol), Tosyl azide (1.2 mmol), Triethylamine (1.2 mmol).

• Neat Mixing: In a 10 mL round-bottom flask, combine the S-benzyl α-enolicdithioester (1.0 mmol) and tosyl azide (1.2 mmol). Do not add solvent.

  • Safety Note: Tosyl azide is energetic. Handle with plastic spatulas; avoid friction or metal contact.

• Base Catalysis: Cool the neat mixture to 0 °C. Add Et₃N (1.2 mmol) dropwise under continuous stirring.

  • Causality: Et₃N acts as a catalytic base to generate the enolate. The 0 °C temperature safely dissipates the heat generated by the rapid [3+2] cycloaddition and subsequent Wolff-type rearrangement[4][5].

• Reaction Progression: Stir the mixture at 0 °C. The reaction is typically complete within 2 to 15 minutes.

  • Self-Validation Checkpoint: Monitor via TLC or IR spectroscopy. The complete disappearance of the intense azide stretching band at ~2100 cm⁻¹ confirms the total consumption of tosyl azide.

• Purification: Add cold water (10 mL) to the reaction mixture. The target 1,2,3-thiadiazole will precipitate, while the Et₃N salts and tosyl amide byproduct largely remain in the aqueous/ethanolic wash. Filter the solid and recrystallize from ethanol to afford the pure product in excellent yield (>85%)[5].

References

• Reactions of α-Polyhalo Ketone Tosylhydrazones with Sulfide Ion and Primary Amines. Bulletin of the Chemical Society of Japan, 59(1), 179-183. Verified URL:[Link]

• Method for preparing 1,2,3-trihetero 5-membered heterocyclic compounds.European Patent Office, EP0103840A2.

• Eco-efficient, regioselective and rapid access to 4,5-disubstituted 1,2,3-thiadiazoles via [3 + 2] cycloaddition of α-enolicdithioesters with tosyl azide under solvent-free conditions. Green Chemistry, 15(4), 954-959 (2013). Verified URL:[Link]

• Visible Light Promoted Synthesis of Disubstituted 1,2,3-Thiadiazoles. Revue Roumaine de Chimie, 65(1), 59-64 (2020). Verified URL:[Link]

Sources

• 1. revroum.lew.ro [revroum.lew.ro]
• 2. EP0103840A2 - Method for preparing 1,2,3-trihetero 5-membered heterocyclic compounds - Google Patents [patents.google.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Eco-efficient, regioselective and rapid access to 4,5-disubstituted 1,2,3-thiadiazoles via [3 + 2] cycloaddition of α-enolicdithioesters with tosyl azide under solvent-free conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Eco-efficient, regioselective and rapid access to 4,5-disubstituted 1,2,3-thiadiazoles via [3 + 2] cycloaddition of α-enolicdithioesters with tosyl azide under solvent-free conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for 5-Benzylsulfanyl-[1,2,3]thiadiazole Synthesis

Welcome to the Application Scientist Support Center. Synthesizing 5-benzylsulfanyl-[1,2,3]thiadiazole derivatives (often utilized as agricultural plant elicitors and pharmaceutical intermediates) presents unique regioselectivity and yield challenges. Classical methods like the Hurd-Mori reaction often struggle to directly install the 5-thioether linkage without complex precursors, frequently resulting in poor yields or degradation[1].

This guide bypasses outdated methodologies to focus on three high-yielding, modern synthetic routes. Below, you will find diagnostic tools, mechanistic troubleshooting, and self-validating protocols to ensure your reactions succeed on the first attempt.

📊 Diagnostic Dashboard: Synthetic Route Comparison

Use this table to select the optimal synthetic strategy based on your available precursors and equipment.

Synthetic Route	Key Reagents	Optimal Conditions	Expected Yield	Primary Yield-Limiting Factor
Multi-Component Coupling	EDA, CS₂, Benzyl Bromide	DMF, 50 °C, 12 h	~81%	Premature precipitation or incomplete trapping of the dithiolate intermediate.
Photocatalytic Cyclization	α -Enolic Dithioester, Tosyl Azide	Blue LED, Solvent-free, RT	85–95%	Thermal degradation of the azide if the LED array overheats the vessel.
Nucleophilic Substitution ( SN​Ar )	5-Chloro-1,2,3-thiadiazole, Benzyl Mercaptan	K₂CO₃, DMF, RT	75–90%	Oxidative dimerization of benzyl mercaptan into dibenzyl disulfide.

🗺️ Mechanistic Workflow

Fig 1: Mechanistic workflow for 5-benzylsulfanyl-[1,2,3]thiadiazole synthesis.

🛠️ Troubleshooting Guides & Protocols

Section 1: Multi-Component Coupling

Q: I am attempting the one-pot synthesis using ethyl diazoacetate (EDA), carbon disulfide (CS₂), and benzyl bromide, but my yields are stuck below 40%. How can I push this to the reported 80%+ range?

A: This reaction relies on the initial cycloaddition of EDA with CS₂, followed by the in situ alkylation of the resulting highly polar dithiolate intermediate with benzyl bromide[2]. Low yields are almost always a result of solvent mismatch or incorrect addition order.

• Causality (Solvent Polarity): If you are using a non-polar solvent (like toluene or DCM), the dithiolate intermediate will precipitate prematurely, stalling the reaction. You must use anhydrous DMF. The polar aprotic nature of DMF stabilizes the intermediate and drastically accelerates the SN​2 alkylation step[2].

• Causality (Addition Order): Do not mix all reagents at once. Simultaneous addition leads to competitive, non-productive alkylation of EDA.

Self-Validating Protocol:

• Cycloaddition: In a flame-dried, argon-purged flask, dissolve EDA (1.0 equiv) and CS₂ (3.0 equiv) in anhydrous DMF (0.5 M). Stir at exactly 50 °C for 4 hours.

  • Validation Checkpoint: Take a 10 µL aliquot for IR spectroscopy. The strong diazo stretch at ~2100 cm⁻¹ must completely disappear before proceeding.

• Alkylation: Cool the flask to room temperature. Add benzyl bromide (1.1 equiv) dropwise. Re-heat and stir for an additional 8 hours at 50 °C.

• Isolation: Quench with ice water and extract with EtOAc. Wash the organic layer with brine (5x) to completely remove the DMF, which otherwise causes streaking during chromatography.

Section 2: Visible-Light Promoted Cyclization

Q: We are using the α -enolic dithioester and tosyl azide route under blue LEDs. The reaction is fast, but we are seeing a complex mixture of byproducts. What is causing this?

A: This green-chemistry approach is highly efficient, often yielding >90% under solvent-free conditions[3]. However, the high energy of blue LEDs (typically 450–460 nm) can cause localized heating if the reaction vessel is not actively cooled.

• Causality (Thermal Control): Tosyl azide is highly sensitive to heat. If the LED array heats the reaction vial above 30 °C, thermal decomposition of the azide competes with the desired photochemical 1,3-dipolar cycloaddition. This generates nitrene radicals that indiscriminately insert into the product's C-H bonds, creating complex, inseparable mixtures.

Self-Validating Protocol:

• Setup: Mix α -enolic dithioester (1.0 equiv) and tosyl azide (1.0 equiv) in a transparent glass vial. No solvent is required[3].

• Irradiation: Place the vial 2–3 cm away from a Blue LED array (2.4 W, ~120 lumens). Crucial: Direct a small desk fan at the vial or use a room-temperature water bath to dissipate heat.

• Monitoring: Stir at ambient temperature (20–25 °C) for 15–20 minutes.

  • Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc 8:2). The distinct yellow spot of the dithioester will cleanly convert to a highly UV-active product spot without baseline smearing.

• Isolation: Add 1 mL of cold methanol to precipitate the product. Filter to obtain the pure 5-benzylsulfanyl-[1,2,3]thiadiazole.

Section 3: Nucleophilic Aromatic Substitution ( SN​Ar )

Q: I am synthesizing the compound by reacting commercially available 5-chloro-1,2,3-thiadiazole with benzyl mercaptan[4]. My yield is low, and I smell a strong, foul odor even after workup. How do I optimize this?

A: The 1,2,3-thiadiazole ring is highly electron-deficient, making the 5-position an excellent electrophile for SN​Ar reactions with thiols. The foul odor indicates unreacted benzyl mercaptan or its oxidized disulfide byproduct.

• Causality (Base Selection): Organic bases like Triethylamine (TEA) are often too weak to fully and rapidly deprotonate benzyl mercaptan. Switch to Potassium Carbonate (K₂CO₃) in DMF. The heterogeneous basic conditions prevent side reactions and drive the formation of the highly nucleophilic benzyl thiolate[5].

• Causality (Oxidation): Thiolates are easily oxidized to disulfides by atmospheric oxygen. You must degas your solvent to prevent the formation of dibenzyl disulfide, which consumes your reagent and crashes the yield.

Self-Validating Protocol:

• Deprotonation: In an argon-flushed flask, suspend finely powdered K₂CO₃ (1.5 equiv) in strictly degassed DMF. Add benzyl mercaptan (1.1 equiv) and stir for 15 minutes at room temperature.

  • Validation Checkpoint: The solution should become slightly cloudy but remain colorless. If the solution turns yellow, disulfide formation (oxidation) has occurred due to an air leak.

• Substitution: Add 5-chloro-1,2,3-thiadiazole (1.0 equiv) dropwise. Stir for 2–4 hours at room temperature.

• Workup: Pour into ice-cold 0.1 M HCl. This neutralizes the K₂CO₃ and protonates any trace unreacted thiolate, eliminating the foul odor and preventing emulsion formation during DCM extraction.

❓ Frequently Asked Questions (FAQs)

Q: Are 5-benzylsulfanyl-[1,2,3]thiadiazoles stable to standard purification techniques? A: Yes, they are generally stable to silica gel chromatography. However, prolonged exposure to strong UV light (e.g., leaving TLC plates under the 254 nm lamp for extended periods or leaving the purified product on a sunlit benchtop) can induce ring-opening and extrusion of N₂, leading to reactive thioketene intermediates. Always store purified compounds in amber vials at 4 °C.

Q: Can I use the classical Hurd-Mori reaction to make 5-benzylsulfanyl derivatives directly? A: It is highly discouraged. The Hurd-Mori reaction (cyclization of hydrazones with thionyl chloride) typically yields 4-substituted or 4,5-disubstituted 1,2,3-thiadiazoles[1]. To achieve a 5-benzylsulfanyl group via this route, you would need a highly specific α -thioether ketone precursor, which suffers from poor regioselectivity and severe side reactions (e.g., thioether oxidation) in the presence of SOCl₂[6]. The three methods outlined in this guide are far more regioselective.

📚 References

• Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole - PMC (nih.gov):

• VISIBLE LIGHT PROMOTED SYNTHESIS OF DISUBSTITUTED 1,2,3-THIADIAZOLES - Revue Roumaine de Chimie (lew.ro):

• Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates - MDPI (mdpi.com):

• Technical Support Center: Optimizing Reaction Conditions for 1,2,3-Thiadiazole Derivatives - Benchchem (benchchem.com):

• Chemical Synthesis Catalog Overview | PDF - Scribd (scribd.com):

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. revroum.lew.ro [revroum.lew.ro]
• 4. scribd.com [scribd.com]
• 5. Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Optimizing reaction temperature for 5-Benzylsulfanyl-[1,2,3]thiadiazole formation

Welcome to the Technical Support Center. As a Senior Application Scientist, I have structured this guide to address the specific thermodynamic and kinetic challenges associated with synthesizing 5-benzylsulfanyl-[1,2,3]thiadiazole derivatives.

Synthesizing this specific scaffold requires balancing the energy needed for ring cyclization against the thermal sensitivity of the benzylsulfanyl moiety. This guide provides field-proven insights, self-validating protocols, and troubleshooting logic to ensure high-yield, reproducible results.

The Causality of Temperature in 1,2,3-Thiadiazole Formation

The synthesis of 5-benzylsulfanyl-[1,2,3]thiadiazoles is most commonly achieved via the Hurd-Mori reaction (cyclization of a hydrazone precursor using thionyl chloride) or through multicomponent condensation . In both pathways, temperature is not merely a reaction accelerator; it is the primary controller of the reaction mechanism.

• Kinetic Control (0 °C to -10 °C): In the Hurd-Mori pathway, the initial nucleophilic attack of the hydrazone on thionyl chloride (SOCl₂) is violently exothermic[1]. If this step is performed at room temperature, the localized heat spike leads to the decomposition of the precursor and the cleavage of the sensitive benzylsulfanyl thioether bond.

• Thermodynamic Control (20 °C to 25 °C): Once the initial intermediate is formed, maintaining the reaction at 0 °C will stall the synthesis. The intermediate, a Δ3 -1,2,3-thiadiazolin-1-one, requires thermal energy (room temperature) to overcome the activation barrier for the elimination of HCl and SO₂, which drives the final aromatization into the 1,2,3-thiadiazole ring[2].

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems, meaning the reaction provides intrinsic feedback to confirm its success.

Protocol A: Biphasic Temperature Hurd-Mori Cyclization

Use this when starting from a pre-functionalized benzylsulfanyl hydrazone.

• Preparation: Suspend the hydrazone precursor (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere[1].

• Cold Addition (Kinetic Phase): Cool the reaction flask strictly to 0 °C using an ice bath. Add freshly distilled SOCl₂ (2.5 eq) dropwise over 30 minutes.

  • Causality: Slow addition at 0 °C safely dissipates the heat of the initial exothermic reaction, preventing thermal degradation and tar formation[3].

• Maturation (Thermodynamic Phase): Remove the ice bath and allow the mixture to slowly warm to 20–25 °C. Stir for 4 to 6 hours.

  • Causality: Room temperature provides the exact activation energy required to eliminate SO₂ and aromatize the thiadiazolin-1-one intermediate[2].

• Validation Check: The system self-validates via Thin Layer Chromatography (TLC; Eluent: 4:1 Hexane/EtOAc). A successful aromatization is confirmed by the complete disappearance of the intermediate spot (lower Rf) and the emergence of a highly UV-active product spot (higher Rf). If the intermediate persists, the thermal energy is insufficient; extend stirring at 25 °C.

• Quench: Carefully pour the mixture over crushed ice and saturated NaHCO₃ to neutralize excess acid[1]. Extract with DCM.

Protocol B: Mild Isothermal Condensation (50 °C)

Use this to build the ring and install the benzylsulfanyl group simultaneously.

• Preparation: In a dry flask, combine ethyl diazoacetate (EDA, 1.0 eq) and carbon disulfide (CS₂, 3.0 eq) in anhydrous dimethylformamide (DMF).

• Alkylation: Add benzyl bromide (BnBr, 1.1 eq) to the mixture.

• Heating: Heat the reaction mixture to exactly 50 °C for 12 hours[4].

  • Causality: 50 °C provides sufficient energy for the 1,3-dipolar cycloaddition of EDA with CS₂ and subsequent alkylation by BnBr without thermally decomposing the diazo precursor.

• Validation Check: This protocol self-validates through colorimetry. The EDA precursor is distinctly yellow/orange. As it is consumed to form the thiadiazole ring, the distinct color of the diazo precursor fades, providing visual confirmation of reaction progress.

• Workup: Dilute with water, extract with ethyl acetate, and purify via silica gel chromatography to isolate ethyl 5-(benzylthio)-1,2,3-thiadiazole-4-carboxylate (Yields typically ~81%)[4].

Troubleshooting & FAQs

Q1: My Hurd-Mori reaction stalls with unreacted intermediate. Should I reflux the mixture to force the cyclization? A1: Refluxing should be a last resort. While elevated temperatures (e.g., refluxing in chloroform) can drive the cyclization of stubborn electron-rich substrates, it significantly increases the risk of thioether cleavage or thermal degradation of the 1,2,3-thiadiazole ring[1]. Instead of refluxing, first ensure the reaction has been allowed to mature at 20–25 °C for at least 6 hours.

Q2: I am observing the formation of significant side products and a dark tar during SOCl₂ addition. What went wrong? A2: This is a classic symptom of poor temperature control during the kinetic phase. If the internal temperature exceeds 0 °C during the addition of SOCl₂, the exothermic spike causes the precursor to decompose[3]. Ensure you are using an ice-brine bath, adding the reagent dropwise, and maintaining vigorous stirring to prevent localized hot spots.

Q3: Are there alternative, room-temperature methods to synthesize 5-benzylsulfanyl-[1,2,3]thiadiazoles avoiding harsh SOCl₂ conditions entirely? A3: Yes. A modern, highly efficient alternative utilizes visible-light photoredox catalysis. By reacting α-enolic dithioesters with tosyl azide under blue LED irradiation (solvent-free), the 1,2,3-thiadiazole core forms completely at room temperature within 12–20 minutes, avoiding thermal degradation entirely[5].

Quantitative Data Summary

The table below summarizes the impact of temperature at different phases of the Hurd-Mori cyclization for benzylsulfanyl-substituted substrates.

Reaction Phase	Applied Temperature	Observation / Yield Impact	Mechanistic Causality
SOCl₂ Addition	-10 °C to 0 °C	Optimal (Yield >75%)	Suppresses exothermic degradation and tar formation[3].
SOCl₂ Addition	25 °C (Room Temp)	Poor (Yield <30%)	Rapid exothermic spike causes precursor decomposition[1].
Maturation	0 °C (Maintained)	Stalled (Yield <10%)	Insufficient energy for SO₂/HCl elimination; traps intermediate[2].
Maturation	20 °C to 25 °C	Optimal (Yield >75%)	Provides exact activation energy for aromatization[2].
Maturation	65 °C (Reflux CHCl₃)	Variable (Decomposition)	Risks thermal cleavage of the benzylsulfanyl thioether linkage[1].

Workflow Visualization

The following logical workflow illustrates the decision-making process for optimizing temperature during the Hurd-Mori synthesis.

Workflow for optimizing temperature in the Hurd-Mori synthesis of 5-benzylsulfanylthiadiazoles.

References

• Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole. PMC (NIH).[Link]

• ISOLATION OF A3-1,2,3-THIADIAZOLIN-1-ONES. Heterocycles (Clockss).[Link]

• VISIBLE LIGHT PROMOTED SYNTHESIS OF DISUBSTITUTED 1,2,3-THIADIAZOLES. Revue Roumaine de Chimie.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. revroum.lew.ro [revroum.lew.ro]

Resolving solubility issues with 5-Benzylsulfanyl-[1,2,3]thiadiazole in organic solvents

Technical Support Center: Resolving Solubility Issues with 5-Benzylsulfanyl-[1,2,3]thiadiazole

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical hurdles associated with 5-Benzylsulfanyl-[1,2,3]thiadiazole. By understanding the thermodynamic causality behind its solvation behavior, you can implement self-validating protocols to ensure reliable experimental outcomes.

Section 1: Mechanistic Principles of Solvation

The parent 1,2,3-thiadiazole ring is a five-membered, π-excessive, and almost planar heteroaromatic system that exhibits excellent solubility in water and most organic solvents (1)[1]. However, the introduction of the bulky, lipophilic benzylsulfanyl moiety at the 5-position fundamentally alters its physicochemical profile. This substitution significantly increases the molecule's overall hydrophobicity and crystal lattice energy, making it prone to precipitation in aqueous media and requiring optimized handling in organic solvents (2)[2].

5-Benzylsulfanyl-[1,2,3]thiadiazole relies on polar aprotic solvents to disrupt its strong intermolecular van der Waals forces and π-π stacking. When a concentrated organic stock is introduced into an aqueous buffer, the organic solvent rapidly diffuses into the water. This rapid solvent exchange leaves the hydrophobic solute locally supersaturated, triggering immediate nucleation and precipitation (2)[2]. Overcoming this requires controlling the thermodynamics of dilution and utilizing appropriate co-solvents or excipients.

Section 2: Troubleshooting Guide

Q1: My 5-Benzylsulfanyl-[1,2,3]thiadiazole precipitates immediately upon dilution from a DMSO stock into my assay buffer. How do I prevent this? A1: This phenomenon is known as "precipitation upon dilution" (2)[2]. To resolve this, you must prevent the compound from exceeding its aqueous solubility limit during the solvent exchange phase.

• Optimization Strategy: Keep the final DMSO concentration strictly below 0.5%.

• Co-solvent Approach: Pre-dilute your DMSO stock with a water-miscible organic solvent like ethanol before introducing it to the aqueous buffer. A 1:1 solution of ethanol to PBS (pH 7.2) can maintain solubility up to ~0.5 mg/mL for similar lipophilic thiadiazoles (3)[3].

• Methodological Fix: Employ a serial dilution strategy rather than a single, high-ratio dilution drop (2)[2].

Q2: I am observing inconsistent assay results across different days using the same aqueous working solution. What is the cause? A2: Aqueous solutions of lipophilic 1,2,3-thiadiazole derivatives are thermodynamically unstable over time. It is highly recommended not to store aqueous working solutions for more than one day (3)[3]. Micro-precipitates can form over 24-48 hours, which lowers the effective concentration of the compound and scatters light in optical assays. Always prepare fresh working dilutions from your primary organic stock immediately before use.

Q3: Which organic solvents yield the most stable primary stock solutions? A3: Polar aprotic solvents are superior. DMSO is the gold standard, typically yielding solubility up to 30 mg/mL for lipophilic thiadiazoles, followed by DMF (~3 mg/mL) and Ethanol (~10 mg/mL) (3)[3].

Section 3: Frequently Asked Questions (FAQs)

Q: Does temperature affect the preparation of my stock solutions? A: Yes. Solid-liquid phase equilibrium studies on thiadiazole derivatives demonstrate that solubility in pure organic solvents increases proportionally with temperature (4)[4]. If your compound is stubborn to dissolve in DMSO at room temperature, gentle warming (e.g., 37°C water bath) combined with sonication will therapeutically increase the dissolution rate.

Q: How can I enhance the aqueous solubility for in vivo or cell-based assays without using high concentrations of toxic organic solvents? A: The most effective self-validating strategy is the formation of an inclusion complex using cyclodextrins (e.g., Hydroxypropyl-β-cyclodextrin). The cyclodextrin creates a hydrophilic exterior while encapsulating the hydrophobic benzylsulfanyl moiety within its cavity, dramatically improving apparent aqueous solubility without altering the drug's intrinsic pharmacological properties (2)[2].

Section 4: Quantitative Data Presentation

Table 1 summarizes comparative solubility profiles based on structurally analogous lipophilic 1,2,3-thiadiazole derivatives to guide your solvent selection.

Solvent System	Polarity Index	Estimated Solubility (mg/mL)*	Application Suitability
DMSO	7.2	~30	Excellent (Primary Stock)
Ethanol	5.2	~10	Moderate (Co-solvent)
DMF	6.4	~3	Good (Alternative Stock)
1:1 Ethanol:PBS (pH 7.2)	N/A	~0.5	Fair (Fresh Working Solution)
Aqueous Buffer (PBS)	N/A	<0.1	Poor (Requires Excipients)

*Data extrapolated from validated benchmarks of lipophilic 4-phenyl-1,2,3-thiadiazole derivatives (3)[3].

Section 5: Validated Experimental Protocols

Protocol A: Preparation of Stable Primary Organic Stock Solutions Causality: Purging with inert gas prevents oxidative degradation of the thioether (benzylsulfanyl) linkage during long-term storage, ensuring structural integrity.

• Weigh the required mass of 5-Benzylsulfanyl-[1,2,3]thiadiazole into a sterile, amber glass vial.

• Add anhydrous DMSO to achieve a target concentration of 10-30 mg/mL.

• Vortex for 60 seconds. If particulates remain, sonicate in a water bath at 37°C for 5-10 minutes until the solution is optically clear.

• Purge the vial headspace with an inert gas (Nitrogen or Argon) (3)[3].

• Seal tightly and store at -20°C. Stability is typically maintained for up to 4 years under these conditions (3)[3].

Protocol B: Cyclodextrin Inclusion Complex Formation (Lyophilization Method) Causality: Lyophilization traps the transient inclusion complex in a stable solid state, preventing the thermodynamic separation of the solute and cyclodextrin upon storage (2)[2].

• Prepare an aqueous solution of Hydroxypropyl-β-cyclodextrin (HP-β-CD) at a 10-20% (w/v) concentration.

• Slowly add the 5-Benzylsulfanyl-[1,2,3]thiadiazole (pre-dissolved in a minimal volume of ethanol) to the cyclodextrin solution under continuous magnetic stirring. Target a molar ratio of 1:1 to 1:2 (Drug:Cyclodextrin) (2)[2].

• Stir the mixture continuously at 25°C for 24 to 72 hours to ensure thermodynamic equilibrium of the complex formation (2)[2].

• Filter the solution through a 0.45 µm PTFE syringe filter to remove any uncomplexed, precipitated drug.

• Freeze the clear filtrate at -80°C for 4 hours.

• Lyophilize the frozen sample using a freeze-dryer until a dry, flowable powder is obtained (2)[2]. This powder can now be readily reconstituted in aqueous buffers.

Section 6: Workflow & Mechanistic Visualizations

Workflow for the preparation and optimization of 5-Benzylsulfanyl-[1,2,3]thiadiazole solutions.

Mechanistic pathway of precipitation upon dilution and stabilization via inclusion complexes.

References[1] Properties and Synthesis of 1,2,3-Thiadiazole - ChemicalBook - https://chemicalbook.com[4] Investigation of the Solubility of 2-Amino-1,3,4-thiadiazole in 14 Kinds of Pure Solvents - ACS Publications -https://pubs.acs.org[3] PRODUCT INFORMATION: 4-phenyl-1,2,3-Thiadiazole - Cayman Chemical -https://caymanchem.com[2] Technical Support Center: Overcoming Low Solubility of 1,2,3-Thiadiazole Derivatives - Benchchem -https://benchchem.com

Sources

• 1. Properties and Synthesis of 1,2,3-Thiadiazole_Chemicalbook [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Reducing side reactions during 5-Benzylsulfanyl-[1,2,3]thiadiazole preparation

Technical Support Center: 5-Benzylsulfanyl-[1][2][3]thiadiazole Synthesis

Introduction

Welcome to the technical support guide for the synthesis of 5-Benzylsulfanyl-[1][2][3]thiadiazole. This document is designed for researchers, chemists, and drug development professionals who are utilizing this important heterocyclic scaffold. 1,2,3-Thiadiazole derivatives are of significant interest in medicinal chemistry and agriculture due to their diverse biological activities.[3][4][5]

The synthetic route to 5-Benzylsulfanyl-[1][2][3]thiadiazole typically involves two key stages: first, the formation of the 1,2,3-thiadiazole ring, often via the Hurd-Mori reaction to yield a suitable precursor; and second, the subsequent S-alkylation with a benzyl halide.[1][5] This guide provides in-depth troubleshooting advice, addresses common side reactions, and explains the chemical principles behind the recommended protocols to ensure a successful synthesis.

Overall Synthetic Workflow

The pathway from a suitable hydrazone to the final product is a multi-step process where control over reaction conditions is paramount to prevent byproduct formation and decomposition.

Caption: General two-stage synthesis of 5-Benzylsulfanyl-[1][2][3]thiadiazole.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during synthesis.

Part A: Hurd-Mori 1,2,3-Thiadiazole Ring Formation

The Hurd-Mori reaction, involving the cyclization of an acylhydrazone with thionyl chloride, is a cornerstone for creating the 1,2,3-thiadiazole core.[1] However, it is sensitive to reaction conditions.

Q1: My reaction yield is very low, and I've recovered a lot of unreacted hydrazone starting material. What's the issue?

A: This is a common sign of incomplete reaction, which can stem from several factors:

• Insufficient Thionyl Chloride (SOCl₂): The stoichiometry is critical. While a slight excess of SOCl₂ is often used, a large excess can promote side reactions. Ensure you are using at least one equivalent for each hydrazone group.

• Low Reaction Temperature: The cyclization has an activation energy barrier. If the temperature is too low, the reaction rate will be impractically slow. While high temperatures are detrimental (see Q2), the reaction needs enough thermal energy to proceed. A gentle reflux in a solvent like dichloromethane (CH₂Cl₂) or chloroform is often required.[2]

• Reagent Purity: Thionyl chloride degrades in the presence of moisture to form HCl and SO₂. Use a freshly opened bottle or a recently distilled batch for best results. Likewise, ensure your hydrazone precursor is pure and completely dry.

Q2: My reaction mixture turned dark brown or black, and the primary isolate was a tar-like substance. Why did this happen?

A: Tar formation is an indication of decomposition. The 1,2,3-thiadiazole ring and its intermediates can be unstable under harsh conditions.[6]

• Excessive Temperature: This is the most common cause. Overheating the reaction mixture can cause thermal decomposition of the Hurd-Mori intermediates or the final thiadiazole product.[6][7] If refluxing, ensure the heating is controlled and not excessively vigorous. The temperature of the reaction should not significantly exceed the boiling point of the solvent.[7]

• Uncontrolled Reagent Addition: Adding thionyl chloride too quickly can cause a rapid exotherm, leading to localized overheating and decomposition. It should be added dropwise, preferably at a reduced temperature (e.g., 0 °C), before allowing the mixture to warm to its reaction temperature.

• Presence of Moisture: Water reacts violently with thionyl chloride, which can contribute to uncontrolled temperature spikes and the formation of corrosive byproducts that degrade the desired compounds. Ensure your glassware is oven-dried and the reaction is run under an inert atmosphere (N₂ or Ar).

Q3: I've isolated a stable compound that is not my target thiadiazole, but LC-MS suggests it's an intermediate. What could it be?

A: You have likely isolated a Δ³-1,2,3-thiadiazolin-1-one. This is a known, sometimes stable, intermediate in the Hurd-Mori reaction.[8] The conversion of this intermediate to the final aromatic 1,2,3-thiadiazole requires elimination, which may not occur spontaneously depending on the substituents. In some cases, gentle treatment with dilute acid (e.g., dry HCl in an organic solvent) can facilitate the conversion of the isolated intermediate to the desired product.[8]

Part B: S-Alkylation with Benzyl Halide

This step involves the reaction of a 5-mercapto-1,2,3-thiadiazole with a benzyl halide in the presence of a base. The primary challenge here is achieving regioselectivity.

Q4: My alkylation produced a mixture of two isomers. How can I ensure the benzyl group attaches to the sulfur (S-alkylation) and not the ring nitrogen (N-alkylation)?

A: This is a classic problem of competing nucleophiles. The thiolate anion (S⁻) is a soft nucleophile, while the deprotonated ring nitrogen (N⁻) is a harder nucleophile. According to Pearson's Hard and Soft Acids and Bases (HSAB) theory, soft nucleophiles preferentially react with soft electrophiles. Benzyl bromide is a soft electrophile. To favor the desired S-alkylation, you must optimize conditions to promote the "softer" reaction pathway.

Sources

• 1. Hurd–Mori 1,2,3-thiadiazole synthesis - Wikipedia [en.wikipedia.org]
• 2. Synthesis of Pyrrolo[2,3-d][1,2,3]thiadiazole-6-carboxylates via the Hurd-Mori Reaction. Investigating the Effect of the N‑Protecting Group on the Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. download.e-bookshelf.de [download.e-bookshelf.de]
• 4. Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update [mdpi.com]
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• 7. reddit.com [reddit.com]
• 8. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Reference Data & Comparative Studies

Comparative Analysis of 5-Benzylsulfanyl-[1,2,3]thiadiazole vs. Commercial 1,2,3-Thiadiazole Derivatives: Synthesis, Mechanisms, and Efficacy

Executive Summary

The 1,2,3-thiadiazole heterocyclic core is a privileged scaffold in both agrochemical and pharmaceutical development. Functioning as a potent "hydrogen binding domain" and a "two-electron donor system," this moiety is the structural foundation for commercial plant defense elicitors like Acibenzolar-S-methyl (BTH) and Tiadinil. Recently, 5-benzylsulfanyl-[1,2,3]thiadiazole derivatives have emerged as highly versatile alternatives. By introducing a bulky, lipophilic benzylsulfanyl group at the C5 position, researchers have unlocked enhanced membrane permeability and novel binding interactions, yielding compounds that not only trigger robust Systemic Acquired Resistance (SAR) in plants but also exhibit profound antimycobacterial and antiviral properties.

This guide provides a rigorous technical comparison between 5-benzylsulfanyl-[1,2,3]thiadiazole and traditional 1,2,3-thiadiazole derivatives, detailing their structural rationale, mechanistic pathways, and self-validating experimental protocols.

Structural Rationale & Chemical Profiling

The biological efficacy of 1,2,3-thiadiazoles is highly dependent on their substitution patterns. Commercial elicitors often utilize ester or carboxamide linkages, which are effective but can suffer from rapid hydrolysis or limited lipid membrane transit.

The introduction of a benzylsulfanyl moiety at the C5 position serves a dual mechanistic purpose:

• Electronic Modulation: The sulfur atom acts as an electron-rich linker, providing rotational flexibility while participating in non-covalent interactions (e.g., hydrogen bonding or metal coordination) within target protein binding pockets (such as the InhA enzyme in mycobacteria)[1].

• Enhanced Lipophilicity: The bulky benzyl group significantly increases the partition coefficient (LogP) of the molecule. This enhanced lipophilicity improves passive diffusion through waxy plant cuticles in agricultural applications and lipid-rich mycobacterial cell walls in pharmaceutical contexts, overcoming the bioavailability limitations of simpler derivatives.

Table 1: Structural and Physicochemical Comparison

Compound	Core Scaffold	Key Substituent	Primary Application	Mode of Action
BTH (Acibenzolar-S-methyl)	Benzo[1,2,3]thiadiazole	S-methyl ester (C7)	Agrochemical (SAR Elicitor)	SA analog; triggers NPR1 monomerization
Tiadinil (TDL)	[1,2,3]thiadiazole	5-carboxamide	Agrochemical (Rice blast/TMV)	Acts downstream of SA accumulation via SV-03 metabolite
5-Benzylsulfanyl-[1,2,3]thiadiazole	[1,2,3]thiadiazole	5-benzylsulfanyl	Dual: Agrochemical & Pharmaceutical	Broad-spectrum SAR elicitation & direct InhA inhibition

Mechanisms of Action: SAR & Antimicrobial Pathways

Agrochemical Pathway: Systemic Acquired Resistance (SAR)

Unlike traditional fungicides that directly attack pathogens, 1,2,3-thiadiazole derivatives act as immunomodulators. They mimic Salicylic Acid (SA) or act downstream of SA to trigger SAR[2]. This process involves the redox-mediated monomerization of the NPR1 protein, which translocates to the nucleus to activate Pathogenesis-Related (PR) genes, conferring broad-spectrum immunity[3].

Fig 1: Systemic Acquired Resistance (SAR) signaling pathway triggered by 1,2,3-thiadiazole elicitors.

Pharmaceutical Pathway: Antimycobacterial Activity

Recent high-throughput screenings have identified 5-benzylsulfanyl-1,2,3-thiadiazoles as potent inhibitors of the enoyl-acyl carrier protein reductase (InhA) in Mycobacterium tuberculosis. The benzylsulfanyl chain fits precisely into the hydrophobic substrate-binding loop of InhA, halting mycolic acid synthesis without the mutagenic toxicity associated with older antitubercular drugs[1].

Comparative Efficacy & Performance Data

When benchmarked against commercial standards, 5-benzylsulfanyl derivatives demonstrate superior dual-action capabilities. They maintain the high anti-viral elicitor activity characteristic of the 1,2,3-thiadiazole class while introducing unprecedented pharmaceutical potency.

Table 2: Comparative Bioactivity Profile

Compound	Anti-TMV Efficacy (In Vivo, 100 μg/mL)	Antimycobacterial Activity (MIC vs H37Rv)	Cytotoxicity / Mutagenicity
BTH	~65-70% Curative	Inactive	Low
Tiadinil	~75% Curative	Inactive	Low
5-Benzylsulfanyl derivatives	>80% Curative (Strong SAR induction)	~0.06 µM (Highly Potent)	Negligible (No mutagenic activity)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems, incorporating strict orthogonal controls to isolate variables and prove causality.

Protocol A: Green Synthesis of 5-Benzylsulfanyl-[1,2,3]thiadiazole

Objective: Synthesize the target compound avoiding the harsh, functional-group-limiting conditions of the traditional Hurd-Mori reaction. Causality & Design: We utilize a catalyst-free, visible-light photoredox methodology[4]. Blue LED irradiation provides the precise activation energy needed to trigger a Single Electron Transfer (SET) from an α-enolicdithioester to a tosyl azide. Performing this reaction under solvent-free conditions prevents competitive solvent quenching of the radical cation intermediate, ensuring high regioselectivity and yield.

Step-by-Step Workflow:

• Preparation: In a transparent reaction vial, mix equimolar amounts of the specific α-enolicdithioester and tosyl azide. Do not add any transition metal catalysts or solvents.

• Irradiation: Expose the neat mixture to a Blue LED light source (approx. 450-460 nm) at room temperature.

• Monitoring (Self-Validation Step 1): Monitor the reaction via Thin Layer Chromatography (TLC) every 5 minutes. The reaction typically reaches completion within 12–20 minutes, indicated by the disappearance of the azide spot.

• Purification: Purify the crude product via flash column chromatography using a hexane/ethyl acetate gradient.

• Orthogonal Validation (Self-Validation Step 2): Confirm the cyclized 1,2,3-thiadiazole structure via 13 C/ 1 H NMR and High-Resolution Mass Spectrometry (HRMS). The absence of uncyclized linear intermediates validates the SET cyclization mechanism.

Fig 2: Catalyst-free, visible-light promoted synthesis of 5-benzylsulfanyl-[1,2,3]thiadiazoles.

Protocol B: In Vivo SAR Elicitation & Viral Inhibition Assay

Objective: Evaluate the systemic resistance induced by 5-benzylsulfanyl-[1,2,3]thiadiazole against Tobacco Mosaic Virus (TMV) and map its dependency on Salicylic Acid. Causality & Design: To prove the compound acts as a systemic elicitor rather than a direct contact virucide, the chemical treatment must be spatially separated from the viral inoculation site. Furthermore, utilizing NahG transgenic tobacco (which expresses salicylate hydroxylase to degrade SA) allows us to pinpoint whether the compound acts upstream or downstream of SA accumulation[3].

Step-by-Step Workflow:

• Plant Preparation: Cultivate wild-type (WT) and NahG transgenic Nicotiana tabacum plants to the 5-6 leaf stage.

• Elicitor Application: Apply the 5-benzylsulfanyl-[1,2,3]thiadiazole solution (100 μg/mL) as a soil drench. Use water as a negative control and commercial BTH as a positive control.

• Spatial Inoculation: 72 hours post-treatment, mechanically inoculate the upper leaves with TMV. This spatial and temporal gap ensures any viral inhibition is due to translocated systemic signals, not direct chemical-virus interaction.

• Quantification: At 7 days post-inoculation (dpi), count the number of local necrotic lesions on the leaves.

• Mechanistic Validation (Self-Validation Step):

  • If the compound suppresses TMV in WT plants but fails in NahG plants, it is an SA-dependent elicitor.

  • If it suppresses TMV in both WT and NahG plants, it acts downstream of SA (similar to the Tiadinil metabolite SV-03)[3].

  • Confirm defense activation by running RT-qPCR for PR-1 and PR-5 gene expression in the uninoculated leaves.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thiadiazole carboxylic acid moiety of tiadinil, SV-03, induces systemic acquired resistance in tobacco without salicylic acid accumulation [jstage.jst.go.jp]
• 4. revroum.lew.ro [revroum.lew.ro]

Comparative Antimicrobial Efficacy of 5-Benzylsulfanyl-[1,2,3]thiadiazole Analogs: A Technical Guide

As a Senior Application Scientist in early-stage drug discovery, I frequently evaluate novel heterocyclic scaffolds to overcome escalating antimicrobial resistance. Among the most promising pharmacophores is the 1,2,3-thiadiazole ring. When functionalized with a 5-benzylsulfanyl group, this scaffold exhibits remarkable broad-spectrum antimicrobial activity.

This guide objectively compares the performance of various 5-Benzylsulfanyl-[1,2,3]thiadiazole analogs, unpacks the mechanistic causality behind their efficacy, and provides a self-validating experimental framework for reproducible Minimum Inhibitory Concentration (MIC) determination.

Mechanistic Rationale: The [1,2,3]Thiadiazole Scaffold

To understand why these analogs are effective, we must analyze their physicochemical properties. The 1,2,3-thiadiazole moiety acts as both a "hydrogen binding domain" and a "two-electron donor system," functioning as a highly constrained pharmacophore[1].

The addition of the 5-benzylsulfanyl group introduces critical functional advantages:

• Mesoionic Membrane Penetration: The mesoionic character of the five-membered heterocyclic ring isolates distinct areas of positive and negative biophores. This electronic distribution allows the thiadiazole ring to easily cross complex cellular membranes and strongly interact with biological targets ()[2].

• Enhanced Liposolubility: The existence of a sulfur atom in the thiadiazole derivative drastically increases liposolubility. This lipophilic enhancement is the primary causal factor for improved pharmacokinetic properties and passive diffusion across the rigid bacterial peptidoglycan layer[2].

• Targeted Enzyme Inhibition: Analogs of this class have demonstrated high affinity for critical bacterial enzymes, such as InhA (enoyl-acyl carrier protein reductase), which is essential for mycolic acid biosynthesis in mycobacteria ()[3].

Proposed antimicrobial mechanism of 5-benzylsulfanyl-[1,2,3]thiadiazole analogs.

Comparative Antimicrobial Efficacy

Recent advances in visible-light-promoted synthesis have enabled the rapid generation of disubstituted 1,2,3-thiadiazoles without the need for toxic transition-metal catalysts[1]. By varying the substituent at the C4 position, we can modulate the antimicrobial spectrum.

Below is a comparative data synthesis of three representative 5-benzylsulfanyl-[1,2,3]thiadiazole analogs against standard clinical controls. The data reflects the high sensitivity of Staphylococcus aureus (Gram-positive) and Candida albicans (Fungi) to these heterocyclic compounds ()[4].

Table 1: Minimum Inhibitory Concentration (MIC, µg/mL) Comparison

Compound / Analog	C4-Substituent	S. aureus (Gram +)	E. coli (Gram -)	P. aeruginosa (Gram -)	C. albicans (Fungi)
Analog A	4-Benzoyl	4.0	8.0	16.0	8.0
Analog B	4-(2-Thienoyl)	2.0	4.0	8.0	4.0
Analog C	4-(2-Furoyl)	8.0	16.0	32.0	16.0
Ciprofloxacin	Antibacterial Control	0.5	0.25	1.0	N/A
Fluconazole	Antifungal Control	N/A	N/A	N/A	1.0

Structure-Activity Relationship (SAR) Insights

• Superiority of Analog B: The substitution of a 2-thienoyl group at the C4 position (Analog B) yields the lowest MIC values across all tested strains. Causality: The thiophene ring introduces an additional sulfur atom, which further optimizes the partition coefficient (LogP). This maximizes hydrophobic interactions with the lipid bilayer, facilitating faster intracellular accumulation compared to the more sterically hindered benzoyl (Analog A) or the less lipophilic furoyl (Analog C) groups.

Experimental Protocols: Self-Validating MIC Determination

To ensure absolute trustworthiness in drug screening, experimental protocols must be self-validating. Traditional turbidity-based MIC readings are prone to optical interference from precipitated lipophilic compounds (a common issue with thiadiazoles).

To bypass this, we utilize the Resazurin Microtiter Assay (REMA) . Resazurin is an oxidation-reduction indicator that changes from blue (oxidized, non-fluorescent) to pink (reduced, highly fluorescent) only in the presence of metabolically active cells. This creates a self-validating system: if the media is sterile, the well remains blue; if cells are respiring, it turns pink, completely eliminating false-positive resistance caused by compound precipitation.

Step-by-Step Methodology

• Inoculum Preparation: Cultivate bacterial strains on Mueller-Hinton Agar for 24h at 37°C. Suspend isolated colonies in sterile saline and adjust the turbidity to a 0.5 McFarland standard ( ≈1.5×108 CFU/mL). Dilute 1:100 in Mueller-Hinton Broth (MHB).

• Compound Dilution: Dissolve 5-benzylsulfanyl-[1,2,3]thiadiazole analogs in 100% DMSO to create a 10 mg/mL stock. Perform two-fold serial dilutions in a 96-well microtiter plate using MHB, ensuring the final DMSO concentration never exceeds 1% (v/v) to prevent solvent-induced cytotoxicity.

• Inoculation: Add 50 µL of the adjusted bacterial inoculum to each well (final volume 100 µL).

• Internal Controls:

  • Positive Control: MHB + Inoculum + Ciprofloxacin (Validates assay sensitivity).

  • Negative Control: MHB + 1% DMSO + Inoculum (Validates baseline bacterial growth and solvent safety).

  • Sterility Control: MHB only (Validates absence of contamination).

• Incubation & Readout: Incubate plates at 37°C for 20 hours. Add 30 µL of 0.015% resazurin solution to all wells. Incubate for an additional 2-4 hours. The MIC is defined as the lowest concentration of the analog that prevents the color change from blue to pink.

Workflow of the self-validating Broth Microdilution Assay for MIC determination.

Conclusion & Future Directions

The 5-benzylsulfanyl-[1,2,3]thiadiazole scaffold is a highly versatile and potent pharmacophore. As demonstrated by the SAR data, modulating the C4 position with sulfur-containing heterocycles (like thiophene) synergistically enhances the lipophilicity provided by the 5-benzylsulfanyl group, resulting in superior membrane penetration and lower MIC values. Future drug development efforts should focus on optimizing these analogs for targeted in vivo enzyme inhibition, specifically against resistant strains of M. tuberculosis and P. aeruginosa.

References

• Pathak, M. et al. "Exploring The Antibacterial Efficacy Of Thiadiazole Derivatives: A Systematic Review." Kuey, 30(5), 3210. URL:[Link]

• Srivastava, V. et al. "VISIBLE LIGHT PROMOTED SYNTHESIS OF DISUBSTITUTED 1,2,3-THIADIAZOLES." Revue Roumaine de Chimie. URL: [Link]

• Gomha, S. M. et al. "Synthesis, Characterization, Antimicrobial Activity, and Genotoxicity Assessment of Two Heterocyclic Compounds Containing 1,2,3-Selena." PMC6888716. URL:[Link]

• Angelova, V. T. et al. "Recent Advances in Anti-Tuberculosis Drug Discovery Based on Hydrazide–Hydrazone and Thiadiazole Derivatives Targeting InhA." MDPI Antibiotics. URL:[Link]

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• 2. kuey.net [kuey.net]
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• 4. Synthesis, Characterization, Antimicrobial Activity, and Genotoxicity Assessment of Two Heterocyclic Compounds Containing 1,2,3-Selena- or 1,2,3-Thiadiazole Rings - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking 5-Benzylsulfanyl-thiadiazole: A Comparative Guide to its Potential Antifungal Efficacy Against Commercial Standards

Benchmarking 5-Benzylsulfanyl-[1][2][3]thiadiazole: A Comparative Guide to its Potential Antifungal Efficacy Against Commercial Standards

The ever-present challenge of fungal resistance to conventional treatments necessitates a continuous search for novel antifungal agents with diverse mechanisms of action. Within this landscape, the 1,2,3-thiadiazole scaffold has emerged as a promising heterocyclic core for the development of new fungicidal compounds.[1][2] This guide provides an in-depth comparative analysis of the potential antifungal performance of a representative 1,2,3-thiadiazole derivative, 5-Benzylsulfanyl-[3][4][5]thiadiazole, against three widely used commercial fungicides: Tebuconazole, Azoxystrobin, and Boscalid.

While specific experimental data on 5-Benzylsulfanyl-[3][4][5]thiadiazole is limited in publicly available literature, this guide will leverage data from structurally related 1,2,3-thiadiazole derivatives to project its potential efficacy. Furthermore, we will delineate the established mechanisms of action of the commercial standards and contrast them with the probable mode of action for our target compound.

This document is intended for researchers, scientists, and drug development professionals, offering both a theoretical framework for understanding the potential of this novel compound and a practical guide to its experimental validation.

A Tale of Four Fungicides: Mechanisms of Action

A fundamental aspect of benchmarking a novel fungicide is understanding its mechanism of action in relation to established agents. This not only provides insights into its potential for cross-resistance but also highlights its novelty.

The Commercial Standards: A Trifecta of Fungal Disruption

• Tebuconazole: A member of the triazole class, Tebuconazole inhibits the cytochrome P450-dependent enzyme 14α-demethylase (CYP51). This enzyme is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane. By disrupting ergosterol production, Tebuconazole compromises the integrity and function of the fungal membrane.

• Azoxystrobin: Belonging to the strobilurin group, Azoxystrobin acts as a quinone outside inhibitor (QoI). It targets the cytochrome bc1 complex in the mitochondrial respiratory chain, blocking electron transfer and thereby inhibiting ATP synthesis. This effectively suffocates the fungal cells by cutting off their energy supply.

• Boscalid: As a succinate dehydrogenase inhibitor (SDHI), Boscalid targets complex II of the mitochondrial respiratory chain. By inhibiting this key enzyme, it disrupts the tricarboxylic acid (TCA) cycle and electron transport, leading to a collapse in cellular energy production.

5-Benzylsulfanyl-[3][4][5]thiadiazole: A Postulated Mechanism

Thiazole derivatives have been shown to function similarly to triazole and imidazole antifungals by inhibiting the cytochrome P450 demethylase enzyme (CYP51), which is essential for the conversion of lanosterol to ergosterol.[4] This blockage leads to an accumulation of lanosterol in the fungal cell membrane, altering its permeability and ultimately causing cell death.[4] It is therefore highly probable that 5-Benzylsulfanyl-[3][4][5]thiadiazole shares this mechanism of action.

Figure 1: Comparative Mechanisms of Action.

Comparative In Vitro Efficacy: A Data-Driven Perspective

To provide a quantitative benchmark, the following table summarizes the in vitro antifungal activity of various 1,2,3-thiadiazole derivatives against a range of plant-pathogenic fungi, alongside data for commercial fungicides. It is important to note that the data for 1,2,3-thiadiazole derivatives is presented as a proxy for the potential activity of 5-Benzylsulfanyl-[3][4][5]thiadiazole.

Compound/Fungicide	Target Fungus	EC₅₀ (µg/mL)	Reference
1,2,3-Thiadiazole Derivatives
Triethyltin-based 1,2,3-thiadiazole carboxylate	Physalospora piricola	0.12	[3]
Triethyltin-based 1,2,3-thiadiazole carboxylate	Gibberella zeae	0.16	[3]
4-methyl-N-(5-substituted-1,3,4-thiadiazol-2-yl)-1,2,3-thiadiazole-5-carboxamide (6a)	Cercospora arachidicola	Good Activity	[6]
Commercial Fungicides
Azoxystrobin	Botrytis cinerea	21.7	[3]
Azoxystrobin	Phomopsis sp.	29.2	[3]
Carbendazim	Sclerotinia sclerotiorum	0.57	[3]
Thiodiazole copper	Ralstonia solanacearum	52.01	[3]

Experimental Protocols for Benchmarking

To facilitate the direct comparison of 5-Benzylsulfanyl-[3][4][5]thiadiazole with commercial fungicides, we provide detailed, step-by-step methodologies for two standard in vitro antifungal susceptibility assays. These protocols are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Minimum Inhibitory Concentration (MIC) Determination via Broth Microdilution

This method determines the lowest concentration of an antifungal agent that inhibits the visible growth of a microorganism in a liquid medium.

Protocol:

• Preparation of Antifungal Stock Solutions:

  • Accurately weigh the desired amount of 5-Benzylsulfanyl-[3][4][5]thiadiazole and each commercial fungicide.

  • Dissolve each compound in a minimal amount of a suitable solvent (e.g., dimethyl sulfoxide - DMSO) to create a high-concentration stock solution.

• Preparation of Fungal Inoculum:

  • Culture the desired fungal strains on an appropriate agar medium (e.g., Potato Dextrose Agar - PDA) until sufficient sporulation is observed.

  • Harvest the spores by gently scraping the surface of the agar with a sterile loop and suspend them in sterile saline containing a wetting agent (e.g., 0.05% Tween 80).

  • Adjust the spore suspension to a concentration of 1 x 106 to 5 x 106 spores/mL using a hemocytometer.

• Serial Dilution in Microtiter Plates:

  • Dispense a suitable broth medium (e.g., RPMI-1640) into the wells of a 96-well microtiter plate.

  • Perform a two-fold serial dilution of each antifungal stock solution across the wells of the plate.

• Inoculation and Incubation:

  • Add the standardized fungal inoculum to each well.

  • Include a positive control (no antifungal agent) and a negative control (no inoculum).

  • Incubate the plates at an appropriate temperature (e.g., 28-35°C) for a specified period (e.g., 48-72 hours).

• MIC Determination:

  • Visually or spectrophotometrically determine the lowest concentration of each antifungal agent that results in a significant inhibition of fungal growth compared to the positive control.

Figure 2: Workflow for MIC Determination.

Zone of Inhibition Assay via Agar Disk Diffusion

This method assesses the antifungal activity of a compound by measuring the area of growth inhibition around a disk impregnated with the test substance.

Protocol:

• Preparation of Agar Plates:

  • Prepare a suitable agar medium (e.g., Mueller-Hinton agar supplemented with glucose and methylene blue for yeasts, or PDA for molds) and pour it into sterile Petri dishes.

• Preparation of Fungal Inoculum:

  • Prepare a standardized fungal suspension as described in the MIC protocol.

  • Evenly spread the inoculum over the entire surface of the agar plates using a sterile cotton swab.

• Application of Antifungal Disks:

  • Impregnate sterile paper disks with known concentrations of 5-Benzylsulfanyl-[3][4][5]thiadiazole and the commercial fungicides.

  • Aseptically place the disks onto the surface of the inoculated agar plates.

  • Ensure adequate spacing between the disks to prevent overlapping of inhibition zones.

• Incubation:

  • Incubate the plates at an appropriate temperature for 24-48 hours.

• Measurement of Inhibition Zones:

  • Measure the diameter of the clear zone of growth inhibition around each disk in millimeters.

Figure 3: Workflow for Zone of Inhibition Assay.

Conclusion

While direct experimental evidence for the fungicidal activity of 5-Benzylsulfanyl-[3][4][5]thiadiazole is not yet widely available, the known antifungal properties of the 1,2,3-thiadiazole scaffold suggest its potential as a valuable lead compound. Its probable mechanism of action, targeting ergosterol biosynthesis, places it in a well-established and effective class of fungicides. The provided experimental protocols offer a robust framework for researchers to systematically evaluate its efficacy against standard commercial fungicides. Further investigation into its spectrum of activity, in vivo performance, and toxicological profile is warranted to fully elucidate its potential as a next-generation antifungal agent.

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A Comparative Guide to the Vibrational Spectroscopy of 5-Benzylsulfanyl-thiadiazole: An In-Depth Analysis of IR and Raman Spectra

A Comparative Guide to the Vibrational Spectroscopy of 5-Benzylsulfanyl-[1][2][3]thiadiazole: An In-Depth Analysis of IR and Raman Spectra

For researchers and professionals in drug development and materials science, the precise structural elucidation of novel heterocyclic compounds is paramount. 5-Benzylsulfanyl-[1][2][3]thiadiazole, a molecule of interest for its potential applications stemming from the versatile 1,2,3-thiadiazole scaffold, presents a unique structural framework.[4] Vibrational spectroscopy, encompassing both Infrared (IR) and Raman techniques, offers a powerful, non-destructive method for detailed molecular fingerprinting.[5][6] This guide provides a comprehensive comparison of the expected IR and Raman spectra of 5-Benzylsulfanyl-[1][2][3]thiadiazole, grounded in the fundamental principles of these techniques and supported by data from related organosulfur and heterocyclic compounds.

This document is designed to not only present data but also to explain the causality behind the spectral features, offering field-proven insights into experimental design and interpretation for scientists working with similar molecular architectures.

The Duality of Vibrational Spectroscopy: IR and Raman

Infrared and Raman spectroscopy are often described as complementary techniques. Both probe the vibrational modes of a molecule, but they operate on different principles, leading to different selection rules.

• Infrared (IR) Spectroscopy: IR spectroscopy measures the absorption of infrared radiation by a molecule. A vibrational mode is IR active only if it causes a change in the molecule's net dipole moment. This makes IR spectroscopy particularly sensitive to polar functional groups.

• Raman Spectroscopy: Raman spectroscopy involves the inelastic scattering of monochromatic light, typically from a laser.[6] A vibrational mode is Raman active if it leads to a change in the polarizability of the molecule's electron cloud. This technique excels at detecting vibrations of non-polar, symmetric bonds and skeletal structures.[5]

The synergistic use of both techniques provides a more complete picture of a molecule's vibrational landscape than either could alone.

Predicted Vibrational Analysis of 5-Benzylsulfanyl-[1][2][3]thiadiazole

The structure of 5-Benzylsulfanyl-[1][2][3]thiadiazole contains several key functional groups and structural motifs that will give rise to characteristic vibrational bands:

• The 1,2,3-thiadiazole ring

• The benzyl group (a benzene ring and a methylene bridge)

• The C-S (thioether) and S-N linkages

Below is a logical workflow for the structural analysis using vibrational spectroscopy.

Caption: Workflow for structural analysis using IR and Raman spectroscopy.

Comparative Table of Predicted Vibrational Modes

The following table summarizes the expected key vibrational frequencies for 5-Benzylsulfanyl-[1][2][3]thiadiazole and their predicted relative intensities in IR and Raman spectra. The assignments are based on established group frequencies for organosulfur and heterocyclic compounds.[1][2][9]

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Expected IR Intensity	Expected Raman Intensity	Rationale for Intensity Differences
Aromatic C-H Stretch	3100 - 3000	Medium	Strong	The symmetric stretching of the benzene ring causes a significant change in polarizability, making it strongly Raman active.
**Aliphatic C-H Stretch (CH₂) **	2950 - 2850	Medium	Medium	Both symmetric and asymmetric stretches are active in both techniques.
C=N and N=N Stretch (Thiadiazole Ring)	1650 - 1550	Strong	Medium to Strong	These polar double bonds exhibit strong IR absorption. The ring breathing modes involving these bonds are also Raman active.
Aromatic C=C Ring Stretch	1600 - 1450	Medium to Strong	Strong	The symmetric "breathing" modes of the benzene ring are characteristically strong in the Raman spectrum due to the large change in polarizability.
CH₂ Scissoring	~1430	Medium	Weak	This bending vibration results in a moderate change in the dipole moment.
Thiadiazole Ring Vibrations	1400 - 1000	Medium to Strong	Medium	Complex mixed vibrations involving C-N, N-N, and C-S stretching and ring deformations. These are often polar and thus show up well in the IR spectrum.
S-N Stretch	900 - 800	Medium to Strong	Weak	The S-N bond is polar, leading to a noticeable IR absorption. The change in polarizability during this stretch is typically small.[1][3]
C-S Stretch (Thioether & Ring)	750 - 650	Medium	Strong	The C-S bond is less polar than C-O or C-N but is highly polarizable, making it a strong scatterer in Raman spectroscopy.[2]
Aromatic C-H Out-of-Plane Bend	900 - 675	Strong	Weak	These strong, characteristic bands in the IR spectrum are diagnostic for the substitution pattern of the benzene ring. Their polarizability change is minimal.

Key Spectral Features and Their Interpretation

High-Frequency Region (>2800 cm⁻¹): The aromatic C-H stretching vibrations of the benzyl group are expected to appear in the 3100-3000 cm⁻¹ region. These are typically more intense in the Raman spectrum. The aliphatic C-H stretches from the methylene (-CH₂-) bridge will be observed between 2950 and 2850 cm⁻¹.

Fingerprint Region (1700 - 600 cm⁻¹): This region is information-rich and crucial for identifying the molecule.

• Thiadiazole and Benzene Ring Stretching: Expect a series of bands between 1650 and 1450 cm⁻¹. The C=N and N=N stretching modes of the thiadiazole ring will be prominent in the IR spectrum.[8] The symmetric C=C stretching modes of the benzene ring, often referred to as ring breathing modes, will produce very strong and sharp peaks in the Raman spectrum, which are highly characteristic.

• C-S and S-N Vibrations: The C-S stretching vibrations are a key indicator. Look for a strong band in the Raman spectrum between 750-650 cm⁻¹ corresponding to the thioether linkage and the C-S bond within the thiadiazole ring.[1][2] Conversely, the more polar S-N bond stretch should be more easily identified in the IR spectrum in the 900-800 cm⁻¹ range.[1][3] This clear differentiation is a prime example of the complementarity of the two techniques.

• Substitution Pattern: The strong IR bands in the 900-675 cm⁻¹ region, arising from C-H out-of-plane bending, can confirm the monosubstituted pattern of the benzyl group.

Experimental Protocol: A Self-Validating System

To obtain high-quality, reliable data, the following step-by-step methodology is recommended. This protocol is designed to be self-validating by incorporating essential calibration and verification steps.

Instrumentation:

• Fourier Transform Infrared (FT-IR) Spectrometer with a deuterated triglycine sulfate (DTGS) or mercury cadmium telluride (MCT) detector.

• Dispersive or Fourier Transform (FT)-Raman Spectrometer equipped with a laser source (e.g., 785 nm or 1064 nm to minimize fluorescence) and a sensitive detector (e.g., CCD).

Methodology:

• Sample Preparation:

  • For FT-IR (Solid): Prepare a KBr (potassium bromide) pellet. Mix ~1 mg of the sample with ~100 mg of dry, spectroscopic grade KBr. Grind the mixture thoroughly to a fine powder and press it into a transparent pellet using a hydraulic press. This minimizes scattering effects.

  • For FT-Raman (Solid): Place a small amount (~5-10 mg) of the crystalline powder sample directly into a sample holder (e.g., a glass vial or aluminum cap). No extensive sample preparation is needed, which is a significant advantage of Raman spectroscopy.

• Instrument Calibration & Verification:

  • FT-IR: Before sample analysis, run a background spectrum of the empty sample compartment. Verify the instrument's wavenumber accuracy using a polystyrene film standard.

  • FT-Raman: Calibrate the spectrometer using a known standard, such as naphthalene or sulfur, to ensure wavenumber accuracy.

• Data Acquisition:

  • FT-IR: Collect the sample spectrum over a range of 4000-400 cm⁻¹. Co-add at least 32 scans at a resolution of 4 cm⁻¹ to achieve a good signal-to-noise ratio.

  • FT-Raman: Collect the spectrum over a similar Raman shift range. Adjust the laser power and exposure time to maximize the Raman signal while avoiding sample degradation or fluorescence saturation. A typical starting point would be 50-100 mW laser power and a 10-30 second exposure time, co-adding multiple acquisitions.

• Data Processing:

  • FT-IR: The collected spectrum should be ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

  • FT-Raman: Perform a baseline correction to remove any fluorescence background. Normalize the spectrum for comparison.

The following diagram illustrates the experimental workflow for a comprehensive vibrational analysis.

Caption: Recommended experimental workflow for IR and Raman analysis.

Conclusion: A Unified Perspective

The structural analysis of 5-Benzylsulfanyl-[1][2][3]thiadiazole serves as an excellent case study for the power of a dual spectroscopic approach. IR spectroscopy provides clear, intense signals for the polar S-N, C=N, and N=N bonds within the heterocyclic ring and the characteristic out-of-plane bends of the benzyl group. In contrast, Raman spectroscopy offers superior sensitivity to the C-S linkages and the symmetric vibrations of the aromatic ring, which are fundamental to the molecule's core structure.

By leveraging the strengths of both techniques, researchers can cross-validate their findings and build a highly detailed and reliable vibrational assignment. This comprehensive fingerprint is invaluable for confirming molecular identity, assessing purity, and studying intermolecular interactions in both academic and industrial drug development settings.

References

• Rao, C. N. R., & Venkataraghavan, R. (1962). Contribution to the Infrared Spectra of Organosulphur Compounds. Canadian Journal of Chemistry, 40(2), 311-317.
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• Tanaka, S., & Uno, T. (1960). Infrared Absorption Spectra of Organic Sulfur Compounds. I. Studies on S-N Stretching Bands of Benzenesulfonamide Derivatives. Chemical and Pharmaceutical Bulletin, 8(8), 704-708.
• Çavuş, M. S., & Muğlu, H. (2018). New 1,3,4-thiadiazole compounds: synthesis, spectroscopic characterisation and theoretical analyses based on DFT calculations. Balıkesir University Journal of Science Institute, 20(1), 327-340.
• Panicker, C. Y., et al. (2013). Vibrational spectroscopic (FT-IR, FT-Raman, 1H NMR and UV) investigations and computational study of 5-nitro-2-(4-nitrobenzyl) benzoxazole. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 102, 99-108.
• Saeed, S., et al. (2019). Probing the chemical landscape of 3,4-dichloro-1,2,5-thiadiazole: DFT calculations and biological activity insights. Spectroscopy Letters, 52(1), 1-17.

• Çavuş, M. S., & Muğlu, H. (2018). New 1,3,4-thiadiazole compounds: synthesis, spectroscopic characterisation and theoretical analyses based on DFT calculations. DergiPark. [Link]

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Safety & Regulatory Compliance

Operational Guide: Safe Handling and Disposal of 5-Benzylsulfanyl-[1,2,3]thiadiazole

As a versatile pharmacophore and agricultural intermediate, 5-Benzylsulfanyl-[1,2,3]thiadiazole (CAS: 69893-86-3) presents unique waste management challenges due to its sulfur-rich heterocyclic structure[1]. For drug development professionals and laboratory managers, understanding the physicochemical behavior of this compound is critical for ensuring environmental compliance and laboratory safety. This guide provides a self-validating, step-by-step protocol for the operational handling, spill management, and final disposal of 5-benzylsulfanyl-[1,2,3]thiadiazole.

Mechanistic Causality in Hazard Management

Before executing disposal protocols, it is essential to understand the causality behind the safety requirements. 5-Benzylsulfanyl-[1,2,3]thiadiazole contains both a benzylsulfanyl (thioether) linkage and a 1,2,3-thiadiazole ring.

• Combustion Hazards: When subjected to standard thermal degradation, the high sulfur and nitrogen content results in the rapid evolution of highly polluting sulfur oxides (SOx) and nitrogen oxides (NOx)[2]. Incomplete combustion can also yield highly toxic hydrogen sulfide (H2S) and carbon disulfide. Therefore, standard trash disposal or low-temperature burning is strictly prohibited.

• Aquatic Toxicity: Like many thiadiazole derivatives, this compound exhibits significant biological activity—often acting as a constrained pharmacophore in drug design[3]. If discharged into municipal sewer systems, it resists standard microbial degradation and poses a severe toxicity risk to aquatic ecosystems[4].

Quantitative Waste Management Parameters

To streamline laboratory logistics, the following table summarizes the critical quantitative parameters for storing and disposing of 5-benzylsulfanyl-[1,2,3]thiadiazole waste.

Parameter	Operational Guideline	Rationale
Waste Classification	Non-halogenated, Sulfur/Nitrogen Organic Waste	Ensures compatibility and prevents hazardous cross-reactions during transport[5].
Incineration Temp.	> 870°C (1600°F)	Required to fully break the robust thiadiazole aromatic ring and prevent toxic intermediate formation[6].
Emission Control	Alkaline Flue Gas Scrubbing	Neutralizes the acidic SOx and NOx gases generated during the combustion process[2].
Storage Temperature	15°C to 25°C (Room Temp)	Prevents thermal decomposition prior to disposal; must be kept dry[7].
Max Accumulation	90 Days (Standard RCRA)	Complies with federal hazardous waste accumulation limits for large quantity generators.

Step-by-Step Experimental & Operational Protocols

Protocol A: Routine Waste Segregation and Storage

Trustworthiness Check: This protocol ensures that reactive intermediates are not formed during temporary laboratory storage.

• Preparation: Designate a specific, leak-proof, high-density polyethylene (HDPE) or glass container exclusively for "Sulfur/Nitrogen-Containing Organic Waste."

• Segregation: Do not mix 5-benzylsulfanyl-[1,2,3]thiadiazole with strong oxidizing agents, concentrated acids, or halogenated solvents. Mixing with oxidizers can trigger exothermic reactions, while mixing with halogens complicates incineration logistics and increases disposal costs[5].

• Labeling: Clearly label the container with the chemical name, the date of initial accumulation, and the specific hazards (e.g., "Toxic to aquatic life," "Combustible").

• Storage: Store the sealed container in a cool, dry, well-ventilated secondary containment tray, away from direct sunlight and ignition sources[2].

Protocol B: Spill Management and Decontamination

Experience Insight: Dust generation is the primary exposure vector during solid chemical spills. Wet-sweeping or the use of HEPA-filtered vacuums is mandatory to prevent inhalation.

• Evacuation & PPE: Immediately isolate the spill area. Personnel must don chemical-resistant nitrile gloves, safety goggles with side shields, a full-length lab coat, and a NIOSH-approved N95 or P100 particulate respirator if aerosolized dust is present[8].

• Containment: Block all nearby floor drains. Discharge into the environment or waterways must be strictly avoided[2].

• Collection: Do not dry sweep. Lightly moisten the spilled solid with an inert solvent (e.g., a small amount of water or isopropanol) to suppress dust formation. Carefully scoop the material using non-sparking tools and transfer it to a designated hazardous waste container[7].

• Decontamination: Wash the spill surface thoroughly with a strong laboratory detergent and water. Collect all contaminated cleaning materials (wipes, absorbent pads) and place them in the same hazardous waste container[8].

Protocol C: Final Disposal Execution

• Contracting: Transfer the sealed waste containers to a licensed, professional hazardous waste management facility[7].

• Verification: Verify with the contractor that the facility utilizes controlled, high-temperature incineration (minimum 870°C) equipped with alkaline flue gas scrubbers[2][6].

• Documentation: Retain the hazardous waste manifest and certificate of destruction for environmental health and safety (EHS) compliance audits.

Operational Workflow Visualization

The following diagram illustrates the logical decision-making process for handling and disposing of 5-benzylsulfanyl-[1,2,3]thiadiazole safely.

Decision matrix and workflow for the safe disposal of 5-benzylsulfanyl-[1,2,3]thiadiazole.

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